2-Fluorobenzonitrile-d4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of 2-Fluorobenzonitrile-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 2-Fluorobenzonitrile-d4, a deuterated analog of 2-fluorobenzonitrile (B118710). The introduction of deuterium (B1214612) into this molecule can be a valuable tool in various research applications, including metabolic studies and as an internal standard in mass spectrometry-based quantification. This document outlines a plausible synthetic route, detailed experimental protocols, and purification methods, supported by quantitative data where available from analogous reactions.

Synthesis of 2-Fluorobenzonitrile-d4 via Hydrogen-Deuterium Exchange

The most direct method for the preparation of 2-Fluorobenzonitrile-d4 is through a catalytic hydrogen-deuterium exchange (HDE) reaction on the unlabeled 2-fluorobenzonitrile. This approach allows for the direct replacement of aromatic protons with deuterium atoms.

Proposed Synthetic Pathway

The proposed synthesis involves the reaction of 2-fluorobenzonitrile with a deuterium source, such as deuterium oxide (D₂O), in the presence of a suitable catalyst. Metal catalysts, particularly palladium on carbon (Pd/C), are known to facilitate HDE reactions on aromatic compounds[1].

Reaction: 2-Fluorobenzonitrile + D₂O (in excess) --(Pd/C catalyst)--> 2-Fluorobenzonitrile-d4

Experimental Protocol: Catalytic Hydrogen-Deuterium Exchange

The following protocol is a representative procedure adapted from general methods for catalytic deuteration of aromatic compounds[1].

Materials:

• 2-Fluorobenzonitrile (≥99% purity)

• Deuterium oxide (D₂O, 99.8 atom % D)

• 10% Palladium on carbon (Pd/C)

• Ethyl acetate (B1210297) (anhydrous)

• Sodium sulfate (B86663) (anhydrous)

Procedure:

• To a pressure-resistant reaction vessel, add 2-fluorobenzonitrile (1.0 eq), 10% Pd/C (0.1 eq by weight), and deuterium oxide (20 eq).

• Seal the vessel and heat the reaction mixture to 120-150°C with vigorous stirring for 24-48 hours. The reaction progress can be monitored by taking small aliquots and analyzing them by GC-MS to determine the extent of deuterium incorporation.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the mixture to remove the drying agent and the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-Fluorobenzonitrile-d4.

Table 1: Representative Reaction Parameters for HDE

Parameter	Value	Reference
Substrate	2-Fluorobenzonitrile	-
Deuterium Source	Deuterium Oxide (D₂O)	[1]
Catalyst	10% Palladium on Carbon (Pd/C)	[1]
Temperature	120-150 °C	[1]
Reaction Time	24-48 hours	[1]
Expected Isotopic Purity	>95% D incorporation	General expectation for HDE
Expected Yield	70-90%	General expectation for HDE

Note: The expected yield and isotopic purity are estimations based on similar HDE reactions and would need to be confirmed experimentally.

Purification of 2-Fluorobenzonitrile-d4

Purification of the crude product is essential to remove any unreacted starting material, residual catalyst, and byproducts. Distillation is a highly effective method for purifying liquid fluorobenzonitrile compounds[2].

Experimental Protocol: Fractional Distillation

Apparatus:

• Short-path distillation apparatus or a fractional distillation setup with a Vigreux column.

• Heating mantle with a stirrer.

• Vacuum pump and pressure gauge.

Procedure:

• Transfer the crude 2-Fluorobenzonitrile-d4 to the distillation flask.

• Assemble the distillation apparatus and ensure all joints are properly sealed.

• Begin heating the flask gently with stirring.

• Apply vacuum and slowly reduce the pressure.

• Collect the fraction that distills at the expected boiling point of 2-fluorobenzonitrile (approximately 90 °C at 21 mmHg). The boiling point of the deuterated analog is expected to be very similar to the non-deuterated compound.

• The purified 2-Fluorobenzonitrile-d4 should be collected as a colorless liquid.

Table 2: Physical Properties and Purification Data

Property	Value	Reference
Boiling Point (unlabeled)	90 °C / 21 mmHg
Expected Recovery Yield	>80%	General expectation for distillation
Expected Final Purity	>99%	[2]

Characterization and Quality Control

The identity, purity, and isotopic enrichment of the synthesized 2-Fluorobenzonitrile-d4 must be confirmed using appropriate analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for assessing both the chemical purity and the isotopic distribution of the product.

• Purity Analysis: The gas chromatogram will indicate the presence of any volatile impurities. The purity can be calculated from the relative peak areas.

• Isotopic Enrichment: The mass spectrum will show a shift in the molecular ion peak corresponding to the incorporation of four deuterium atoms (M+4). The relative intensities of the molecular ion peaks for the deuterated and any remaining non-deuterated species can be used to calculate the percentage of deuterium incorporation[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum should show a significant reduction or absence of signals corresponding to the aromatic protons, confirming successful deuteration.

• ¹³C NMR: The carbon-13 NMR spectrum can be used to confirm the overall structure of the molecule.

• ¹⁹F NMR: The fluorine-19 NMR spectrum will show a characteristic signal for the fluorine atom, and its coupling to any remaining adjacent protons can provide further structural information.

Experimental Workflows and Diagrams

Synthesis Workflow

Caption: Workflow for the synthesis of 2-Fluorobenzonitrile-d4.

Purification and Analysis Workflow

Caption: Workflow for purification and analysis.

Conclusion

This technical guide outlines a robust and feasible approach for the synthesis and purification of 2-Fluorobenzonitrile-d4. The proposed hydrogen-deuterium exchange reaction provides a direct route to the desired deuterated compound. The purification and analytical methods described are standard and effective for ensuring a high-purity final product. Researchers and scientists can utilize this guide as a foundational resource for the preparation of 2-Fluorobenzonitrile-d4 for their specific applications in drug development and other scientific disciplines. Experimental validation of the proposed protocols is recommended to optimize reaction conditions and confirm yields and isotopic enrichment.

References

• 1. Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kaibangchem.com [kaibangchem.com]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Certificate of Analysis for 2-Fluorobenzonitrile-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and methodologies associated with the quality control of 2-Fluorobenzonitrile-d4. This deuterated analog is a crucial tool in pharmaceutical research, often employed as an internal standard in quantitative mass spectrometry-based assays for its non-deuterated counterpart.

Compound Information

A summary of the key identifiers for 2-Fluorobenzonitrile-d4 is presented below.

Parameter	Value
Chemical Name	2-Fluorobenzonitrile-d4
Synonyms	o-Fluorobenzonitrile-d4, 2-Fluorobenzonitrile (phenyl-d4)
CAS Number	2256740-46-0
Molecular Formula	C₇D₄FN
Molecular Weight	125.14 g/mol

Analytical Specifications

The following tables summarize the typical quality control specifications for a representative batch of 2-Fluorobenzonitrile-d4.

Table 2.1: Purity and Isotopic Enrichment

Test	Specification	Result	Method
Chemical Purity	≥98.0%	99.5%	GC-MS
Isotopic Purity (d4)	≥98.0 atom % D	99.2 atom % D	¹H NMR / ²H NMR
d0 Content	≤0.5%	<0.1%	GC-MS
d1 Content	≤1.0%	0.3%	GC-MS
d2 Content	≤1.0%	0.2%	GC-MS
d3 Content	≤2.0%	0.3%	GC-MS

Table 2.2: Physical and Chemical Properties

Test	Specification	Result
Appearance	Colorless to pale yellow liquid	Conforms
Identity	Conforms to structure	Conforms
Solubility	Soluble in Chloroform (B151607), Methanol, Acetonitrile	Conforms

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical and Isotopic Purity

Objective: To determine the chemical purity of 2-Fluorobenzonitrile-d4 and quantify the distribution of deuterated and non-deuterated species.

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of 2-Fluorobenzonitrile-d4 in acetonitrile.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 70°C, hold for 2 minutes

    • Ramp: 10°C/min to 250°C

    • Hold at 250°C for 5 minutes

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-200

Data Analysis:

• Chemical purity is determined by integrating the peak area of 2-Fluorobenzonitrile-d4 and expressing it as a percentage of the total peak area.

• Isotopic distribution is assessed by examining the relative abundances of the molecular ions corresponding to the d0, d1, d2, d3, and d4 species.

Quantitative Nuclear Magnetic Resonance (qNMR) for Isotopic Enrichment

Objective: To determine the isotopic enrichment of deuterium (B1214612) in 2-Fluorobenzonitrile-d4.

Instrumentation:

• NMR Spectrometer: Bruker Avance III 500 MHz (or equivalent)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 2-Fluorobenzonitrile-d4 into a clean, dry vial.

  • Add a known quantity of a certified internal standard (e.g., maleic acid).

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., Chloroform-d) that does not contain residual proton signals in the aromatic region.

• ¹H NMR Acquisition:

  • Pulse Program: A standard 90° pulse sequence.

  • Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons).

  • Acquisition Time (aq): At least 3 seconds.

  • Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio >250:1 for the signals of interest.

• ²H NMR Acquisition:

  • Solvent: A non-deuterated solvent such as chloroform should be used.

  • Acquisition: A standard deuterium pulse program without lock. Shimming can be performed on a separate sample containing a deuterated solvent.

  • The ²H chemical shifts are equivalent to the ¹H chemical shifts.[1]

Data Analysis:

• In the ¹H NMR spectrum, the absence or significant reduction of signals in the aromatic region confirms high deuteration.

• The isotopic enrichment is calculated by comparing the integral of the residual proton signals of the analyte to the integral of the known internal standard.

• The ²H NMR spectrum will show a strong signal in the aromatic region, confirming the presence and location of the deuterium atoms.

Fourier-Transform Infrared (FTIR) Spectroscopy for Identity Confirmation

Objective: To confirm the identity of the compound by comparing its infrared spectrum to that of a reference standard.

Instrumentation:

• FTIR Spectrometer: PerkinElmer Spectrum Two (or equivalent) with a Universal ATR accessory.

Procedure:

• A small drop of the neat liquid sample is placed directly onto the ATR crystal.

• The spectrum is recorded over a range of 4000-400 cm⁻¹.

• The background spectrum of the clean ATR crystal is subtracted.

Data Analysis:

• The resulting spectrum should show characteristic absorption bands for the functional groups present in 2-Fluorobenzonitrile-d4, including the C-D stretching vibrations in the aromatic region and the nitrile (C≡N) stretch. The C≡N stretch for benzonitriles is typically observed around 2230 cm⁻¹.

Visualizations

Quality Control Workflow

Caption: Quality control workflow for 2-Fluorobenzonitrile-d4.

Mass Spectrometry Fragmentation Pathway

Caption: Proposed EI fragmentation of 2-Fluorobenzonitrile-d4.

References

• 1. scs.illinois.edu [scs.illinois.edu]

Physical and chemical properties of 2-Fluorobenzonitrile-d4

An In-depth Technical Guide to 2-Fluorobenzonitrile-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Fluorobenzonitrile-d4. It includes key data, experimental considerations, and its role as a stable isotope-labeled compound in research and development.

Core Properties

2-Fluorobenzonitrile-d4 is the deuterated form of 2-Fluorobenzonitrile (B118710), where the four hydrogen atoms on the benzene (B151609) ring have been replaced by deuterium. This isotopic labeling makes it a valuable tool in analytical and metabolic studies. Stable heavy isotopes are incorporated into drug molecules primarily as tracers for quantification during the drug development process.[1] Deuteration has gained attention for its potential to affect the pharmacokinetic and metabolic profiles of drugs.[1]

Physical and Chemical Data

The following tables summarize the key physical and chemical properties of 2-Fluorobenzonitrile-d4 and its non-deuterated analog for comparison.

Table 1: Properties of 2-Fluorobenzonitrile-d4

Property	Value
Molecular Formula	C₇D₄FN[1]
Molecular Weight	125.14 g/mol [1]
CAS Number	2256740-46-0[1][2]
Appearance	Clear colorless to light brownish liquid (inferred from non-deuterated form)[3]
Storage	Room temperature[1]
SMILES	N#CC1=C(F)C([2H])=C([2H])C([2H])=C1[2H][1]

Table 2: Properties of 2-Fluorobenzonitrile (Non-Deuterated)

Property	Value
Molecular Formula	C₇H₄FN[4]
Molecular Weight	121.11 g/mol [4]
CAS Number	394-47-8[4][5]
Density	1.116 g/mL at 25 °C[6]
Melting Point	-13.7 °C[3]
Boiling Point	90 °C at 21 mmHg[3][6]
Flash Point	74 °C (165.2 °F) - closed cup
Refractive Index	n20/D 1.505[6]
Solubility	Insoluble in water; Soluble in Chloroform[3]
Appearance	Colorless to light yellow clear liquid[4]

Synthesis and Reactivity

General Synthesis

Two common synthetic approaches for 2-fluorobenzonitrile are:

• Halogen Exchange (Halex) Reaction: This method involves the reaction of an ortho-substituted benzonitrile (B105546) (e.g., 2-chlorobenzonitrile) with a fluoride (B91410) source like potassium fluoride (KF). The reaction is often facilitated by a phase-transfer catalyst and can be performed under microwave irradiation.[7]

• From 2-cyanobenzenesulfonyl chloride: This precursor can be heated with spray-dried potassium fluoride in a solvent like sulfolane (B150427) to produce 2-fluorobenzonitrile via distillation.[8]

A generalized workflow for the synthesis of 2-fluorobenzonitrile.

Chemical Reactivity

The fluorine atom and the nitrile group on the benzene ring impart distinct reactivity to 2-fluorobenzonitrile.[9] It is a valuable intermediate that participates in nucleophilic substitution reactions.[4]

Key reactions include:

• Tandem SₙAr Amination-Reduction: It reacts with lithium N,N-dialkylaminoborohydride reagents to yield 2-(N,N-dialkylamino)benzylamines.[6]

• Synthesis of Heterocycles: It serves as a precursor in the synthesis of 3-amino-1,2-benzisoxazoles and 5-(4′-methyl [1, 1′-biphenyl]-2-yl)-1H-tetrazole.

Analytical Applications and Protocols

The primary application of 2-Fluorobenzonitrile-d4 is as an internal standard for quantitative analysis using mass spectrometry, often coupled with liquid chromatography (LC-MS/MS).

Use as an Internal Standard

In quantitative analytical methods, an ideal internal standard should have similar chemical properties and chromatographic behavior to the analyte but a different mass, which is precisely the case for a deuterated standard.

Experimental Protocol: General LC-MS/MS Analysis

• Standard Preparation: Prepare a stock solution of 2-Fluorobenzonitrile-d4 in a suitable solvent (e.g., acetonitrile (B52724) or methanol). From this, create a working internal standard solution at a fixed concentration.

• Sample Preparation: To all calibration standards, quality controls, and unknown samples, add a precise volume of the internal standard working solution.

• LC Separation: Inject the prepared samples into an LC system equipped with a suitable column (e.g., C18) to chromatographically separate the analyte from other matrix components.

• MS/MS Detection: The eluent from the LC is directed to a tandem mass spectrometer. The instrument is set to monitor specific mass-to-charge (m/z) transitions for both the analyte (2-Fluorobenzonitrile) and the internal standard (2-Fluorobenzonitrile-d4).

• Quantification: The analyte concentration is determined by calculating the ratio of the analyte's peak area to the internal standard's peak area and comparing this ratio to a calibration curve.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 2-Fluorobenzonitrile CAS#: 394-47-8 [m.chemicalbook.com]
• 4. chemimpex.com [chemimpex.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Fluorobenzonitrile 98 394-47-8 [sigmaaldrich.com]
• 7. Page loading... [guidechem.com]
• 8. prepchem.com [prepchem.com]
• 9. innospk.com [innospk.com]

Navigating the Nuances of Deuterated Standards: A Technical Guide to 2-Fluorobenzonitrile-d4 for Researchers

An In-depth Examination of Supplier Specifications, Lot-to-Lot Consistency, and Quality Control Protocols for a Critical Internal Standard in Pharmaceutical and Bioanalytical Research.

For researchers, scientists, and drug development professionals, the reliability of analytical standards is paramount. In quantitative mass spectrometry-based assays, stable isotope-labeled internal standards (SIL-IS) are the gold standard for achieving accuracy and precision. This technical guide focuses on 2-Fluorobenzonitrile-d4, a deuterated analog of 2-Fluorobenzonitrile, often employed as an internal standard in the bioanalysis of drug candidates and metabolites. This document provides a comprehensive overview of commercially available 2-Fluorobenzonitrile-d4, delves into the critical aspect of lot-to-lot consistency, and outlines the essential experimental protocols for its quality control.

Supplier Landscape and Product Specifications

Several suppliers offer 2-Fluorobenzonitrile-d4 for research purposes. The quality and characterization of the material can vary between suppliers and even between different lots from the same supplier. Therefore, a thorough evaluation of the supplier's technical data is crucial before incorporating the standard into validated analytical methods. Key suppliers for this compound include MedChemExpress and CDN Isotopes.

A comprehensive Certificate of Analysis (CoA) is the primary document that provides critical information about the quality of a specific lot of 2-Fluorobenzonitrile-d4. While a CoA for a specific lot of 2-Fluorobenzonitrile-d4 was not publicly available, a representative CoA for a deuterated standard from MedChemExpress typically includes the following information.[1]

Table 1: Key Specifications for 2-Fluorobenzonitrile-d4 from Various Suppliers

Parameter	MedChemExpress	CDN Isotopes
Product Name	2-Fluorobenzonitrile-d4	2-Fluorobenzonitrile-d4
CAS Number	2256740-46-0	Not specified in available data
Molecular Formula	C7D4FN[2]	FC6D4CN[3]
Molecular Weight	125.14[2]	125.14[3]
Isotopic Purity	Typically specified on CoA[1]	98 atom % D[3]
Chemical Purity	Typically specified on CoA[1]	Not specified in available data
Analytical Methods	¹H NMR, LC-MS[1]	Not specified in available data

The Critical Importance of Lot-to-Lot Consistency

For long-term clinical studies and routine analytical testing, ensuring the consistency of the internal standard across different lots is of utmost importance. Variability in chemical purity or isotopic enrichment can lead to significant errors in quantification, potentially compromising the integrity of study results.[4]

Ideally, a supplier should be able to provide data from multiple batches demonstrating minimal variation in key quality attributes. The following table illustrates a hypothetical comparison of three different lots of 2-Fluorobenzonitrile-d4, highlighting the parameters that should be assessed.

Table 2: Hypothetical Lot-to-Lot Consistency Data for 2-Fluorobenzonitrile-d4

Parameter	Lot A	Lot B	Lot C	Acceptance Criteria
Chemical Purity (LC-MS)	99.8%	99.7%	99.9%	≥ 99.5%
Isotopic Enrichment (% D)	99.2%	99.3%	99.1%	≥ 99.0%
Residual Solvents (GC-HS)	<0.05%	<0.05%	<0.05%	≤ 0.1%
Water Content (Karl Fischer)	0.12%	0.15%	0.11%	≤ 0.2%

Consistent lot-to-lot performance minimizes the need for extensive re-validation of analytical methods when a new batch of internal standard is introduced, saving valuable time and resources.[4]

Experimental Protocols for Quality Control

Verifying the quality of 2-Fluorobenzonitrile-d4 in the laboratory is a critical step. The following are detailed methodologies for the key experiments cited for the characterization of deuterated standards.

Determination of Chemical Purity by UPLC-MS/MS

This method is designed to separate and quantify the main component from any non-deuterated or other impurities.

Instrumentation:

• UPLC System: Waters ACQUITY UPLC or equivalent[5]

• Mass Spectrometer: Triple quadrupole mass spectrometer[6]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)[5]

Mobile Phase:

• A: 0.1% Formic acid in water

• B: 0.1% Formic acid in acetonitrile

Gradient:

• 0-1 min: 5% B

• 1-5 min: 5-95% B

• 5-6 min: 95% B

• 6-6.1 min: 95-5% B

• 6.1-7 min: 5% B

Flow Rate: 0.4 mL/min Injection Volume: 1 µL Column Temperature: 40 °C

Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Monitoring: Multiple Reaction Monitoring (MRM)

• Precursor Ion (m/z): 126.1 (for C7D4FN + H+)

• Product Ion (m/z): To be determined by infusion and fragmentation analysis.

Determination of Isotopic Enrichment by NMR Spectroscopy

Quantitative Nuclear Magnetic Resonance (qNMR) is a powerful technique for determining the level of deuteration.[7]

Instrumentation:

• NMR Spectrometer: 400 MHz or higher[8]

Sample Preparation:

• Accurately weigh approximately 10 mg of 2-Fluorobenzonitrile-d4.

• Dissolve in a known volume of a suitable non-deuterated solvent (e.g., Chloroform, not deuterated).

• Add a known amount of a certified internal standard (e.g., maleic acid).

¹H NMR Parameters:

• Pulse Sequence: A standard single-pulse experiment.

• Relaxation Delay (d1): 5 times the longest T1 relaxation time of the protons of interest (typically 30-60 seconds for quantitative analysis).[7]

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32).

Data Analysis: The isotopic enrichment is calculated by comparing the integral of the residual proton signals in the aromatic region of the 2-Fluorobenzonitrile-d4 spectrum to the integral of the internal standard.

Visualizing Workflows and Relationships

To clarify the logical flow of supplier selection and quality control, the following diagrams are provided.

Caption: A streamlined workflow for the selection of a reliable supplier for 2-Fluorobenzonitrile-d4.

Caption: A logical workflow for the in-house quality control assessment of incoming lots of 2-Fluorobenzonitrile-d4.

Conclusion

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Unraveling the Mass Fragmentation Pathway of 2-Fluorobenzonitrile-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the mass fragmentation pattern of 2-Fluorobenzonitrile-d4. Understanding the fragmentation behavior of deuterated compounds is crucial for their use as internal standards in quantitative mass spectrometry-based assays, aiding in drug metabolism and pharmacokinetic (DMPK) studies. This document outlines the predicted fragmentation cascade, presents quantitative data in a structured format, and details a general experimental protocol for its analysis.

Predicted Mass Fragmentation Pattern

The mass fragmentation of 2-Fluorobenzonitrile-d4 under electron ionization (EI) is predicted based on the known fragmentation of its non-deuterated analog, 2-Fluorobenzonitrile. The primary fragmentation pathway for aromatic nitriles involves the loss of a neutral hydrogen cyanide (HCN) molecule. In the case of 2-Fluorobenzonitrile-d4, the four deuterium (B1214612) atoms on the phenyl ring increase the mass of the molecular ion and influence the masses of the resulting fragment ions.

The molecular weight of 2-Fluorobenzonitrile is 121.11 g/mol , while the deuterated analog, 2-Fluorobenzonitrile-d4, has a molecular weight of approximately 125.14 g/mol . This mass shift is a key consideration in interpreting the mass spectrum.

Table 1: Predicted m/z Values for Major Ions in the Mass Spectrum of 2-Fluorobenzonitrile-d4

Ion	Description	Predicted m/z	Relative Abundance
[M]˙⁺	Molecular Ion	125	High
[M-DCN]˙⁺	Loss of Deuterium Cyanide	97	High (likely base peak)
[C₅D₃]⁺	Further fragmentation	66	Moderate

The base peak in the spectrum of 2-Fluorobenzonitrile is observed at m/z 94, corresponding to the loss of HCN (27 amu) from the molecular ion (m/z 121). For 2-Fluorobenzonitrile-d4, the analogous fragmentation would involve the loss of deuterium cyanide (DCN), which has a mass of 28 amu. This would result in a fragment ion at m/z 97 (125 - 28).

Fragmentation Pathway Diagram

The following diagram illustrates the predicted primary fragmentation pathway of 2-Fluorobenzonitrile-d4 upon electron ionization.

Caption: Predicted electron ionization fragmentation pathway of 2-Fluorobenzonitrile-d4.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This section provides a general protocol for the analysis of 2-Fluorobenzonitrile-d4 using Gas Chromatography coupled with Mass Spectrometry (GC-MS) with an electron ionization source.

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of 2-Fluorobenzonitrile-d4 in a volatile organic solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the stock solution to the desired concentrations for calibration and analysis.

2. Gas Chromatography (GC) Conditions:

• Injector:

  • Type: Split/splitless

  • Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 20:1 (can be adjusted based on sample concentration)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for the separation of this aromatic compound.

• Oven Temperature Program:

  • Initial Temperature: 70 °C, hold for 2 minutes.

  • Ramp: Increase to 280 °C at a rate of 15 °C/min.

  • Final Hold: Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV. This is a standard energy that provides reproducible fragmentation patterns.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 40 to 200 to cover the molecular ion and expected fragments.

• Solvent Delay: 3 minutes (to prevent the solvent peak from damaging the detector).

4. Data Acquisition and Analysis:

• Acquire the data in full scan mode to obtain the complete mass spectrum.

• Identify the peak corresponding to 2-Fluorobenzonitrile-d4 based on its retention time.

• Extract the mass spectrum for the identified peak and compare it with the predicted fragmentation pattern.

Logical Workflow for Analysis

The following diagram outlines the logical workflow for the analysis of 2-Fluorobenzonitrile-d4 using GC-MS.

Caption: Workflow for the GC-MS analysis of 2-Fluorobenzonitrile-d4.

This guide provides a foundational understanding of the mass fragmentation behavior of 2-Fluorobenzonitrile-d4. The provided experimental protocol serves as a starting point and may require optimization based on the specific instrumentation and analytical goals. The predictable fragmentation of this deuterated compound makes it an excellent candidate for use as an internal standard in quantitative bioanalytical methods.

A Comprehensive Technical Guide to the Safe Handling of 2-Fluorobenzonitrile-d4

Section 1: Hazard Identification and Classification

2-Fluorobenzonitrile is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in contact with skin.[1][2][3] It is also known to cause skin and serious eye irritation and may lead to respiratory irritation.[1][2][3] The compound is a combustible liquid.[2][3]

GHS Hazard Statements:

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H332: Harmful if inhaled.

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the handling and storage section of this guide.

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe handling and storage.

Property	Value
Molecular Formula	C7D4FN
Appearance	Colorless to light yellow or light brown liquid.[2][3]
Boiling Point	90 °C at 21 mmHg; 188 °C at 750 mmHg.[4]
Density	1.116 g/mL at 25 °C.[4]
Flash Point	74 °C (165.2 °F) - closed cup.[4]
Refractive Index	n20/D 1.505.[4]

Section 3: Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure and ensuring a safe working environment.

Handling:

• Work under a chemical fume hood.

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

• Avoid contact with skin and eyes.[5]

• Wash hands and any exposed skin thoroughly after handling.[2][5][6][7]

• Do not eat, drink, or smoke when using this product.[2][6]

• Wear appropriate personal protective equipment (PPE), including protective gloves, clothing, eye protection, and face protection.[1][6][7]

• Keep away from open flames, hot surfaces, and sources of ignition.[1][6]

Storage:

• Store in a well-ventilated place.[5][6][7]

• Keep the container tightly closed.[5][6][7]

• Store in a dry place.

• Store locked up.[6]

Section 4: First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route	First-Aid Measures
Ingestion	If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.[2][5][6][7][8] Rinse mouth.[2][5][6][7][8] Do NOT induce vomiting.[1] Immediately make the victim drink water (two glasses at most).
Inhalation	If inhaled, remove the person to fresh air and keep comfortable for breathing.[1][2][5][6][7][8] Call a POISON CENTER or doctor/physician if you feel unwell.[2][6][7][8] If not breathing, give artificial respiration.[6]
Skin Contact	If on skin, wash with plenty of soap and water.[1][2][5][6][7][8] Call a POISON CENTER or doctor/physician if you feel unwell.[2][8] If skin irritation occurs, get medical advice/attention.[2] Take off contaminated clothing and wash it before reuse.[2][6]
Eye Contact	If in eyes, rinse cautiously with water for several minutes.[1][5][6][7][8] Remove contact lenses, if present and easy to do. Continue rinsing.[1][5][6][7][8] If eye irritation persists, get medical advice/attention.[2][6]

Section 5: Accidental Release and Fire-Fighting Measures

Accidental Release:

• Ensure adequate ventilation.[5][8]

• Avoid inhalation of dusts/vapors.

• Avoid substance contact.

• Evacuate the danger area and consult an expert.

• Do not let the product enter drains.

• Collect, bind, and pump off spills.

Fire-Fighting:

• Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local circumstances and the surrounding environment. No limitations of extinguishing agents are given for this substance/mixture.

• Hazardous Combustion Products: In case of fire, the following can be released: Carbon oxides, Nitrogen oxides (NOx), Hydrogen fluoride, and Hydrogen cyanide (hydrocyanic acid).

• Firefighter Protection: Wear a self-contained breathing apparatus and full protective gear.[5][8]

Section 6: Experimental Protocols

The search results did not contain specific experimental protocols for the determination of safety parameters for 2-Fluorobenzonitrile or its deuterated form. This information is typically generated by the manufacturer and is not always publicly available in detail.

Section 7: Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-Fluorobenzonitrile-d4, from receipt of the chemical to its final disposal.

Caption: A workflow diagram for the safe handling of 2-Fluorobenzonitrile-d4.

References

• 1. fishersci.nl [fishersci.nl]
• 2. 2-Fluorobenzonitrile 394-47-8 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 邻氟苯腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. downloads.ossila.com [downloads.ossila.com]

Protocols & Analytical Methods

Application Notes and Protocols for LC-MS/MS Quantification Using 2-Fluorobenzonitrile-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the principles, experimental protocols, and data analysis for the quantitative analysis of small molecules using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 2-Fluorobenzonitrile-d4 as an internal standard. The use of a stable isotope-labeled internal standard is a critical component of robust and reliable bioanalytical methods, effectively compensating for variability in sample preparation and instrument response.

Principle of the Method

Isotope Dilution Mass Spectrometry (IDMS) is the foundational principle for the use of deuterated internal standards in quantitative LC-MS/MS analysis. A known amount of the stable isotope-labeled internal standard (in this case, 2-Fluorobenzonitrile-d4) is added to the sample at the beginning of the workflow. Due to its near-identical physicochemical properties to the analyte of interest, the internal standard experiences similar losses during sample extraction and cleanup, as well as comparable ionization efficiency in the mass spectrometer. The mass spectrometer can differentiate between the analyte and the internal standard due to the mass difference imparted by the deuterium (B1214612) atoms. By measuring the ratio of the analyte's signal to the internal standard's signal, accurate and precise quantification can be achieved, as this ratio remains constant despite variations in the analytical process.

Experimental Protocols

The following protocols are generalized and should be optimized for the specific analyte and matrix of interest.

2.1. Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and 2-Fluorobenzonitrile-d4 and dissolve each in 1 mL of a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

• Intermediate and Working Standard Solutions: Prepare a series of working standard solutions by performing serial dilutions of the analyte stock solution. These solutions will be used to construct the calibration curve.

• Internal Standard Spiking Solution: Prepare a working solution of 2-Fluorobenzonitrile-d4 at a concentration that provides a stable and robust signal in the mass spectrometer. This concentration should be kept consistent across all samples, calibration standards, and quality controls.

2.2. Sample Preparation

The choice of sample preparation technique depends on the sample matrix.

• Liquid Samples (e.g., plasma, urine):

  • To 100 µL of the sample, add 10 µL of the 2-Fluorobenzonitrile-d4 internal standard spiking solution.

  • Add 400 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• Solid Samples (e.g., tissue homogenate):

  • To 1 g of the homogenized sample, add a suitable extraction solvent (e.g., 3 mL of a 1:1 acetonitrile/water mixture).

  • Add 20 µL of the 2-Fluorobenzonitrile-d4 internal standard spiking solution.

  • Vortex thoroughly for 5 minutes.

  • Centrifuge at 12,000 x g for 15 minutes.

  • Collect the supernatant for analysis.

2.3. LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions that may require further optimization.

Parameter	Condition
LC System	Agilent 1290 Infinity II LC or equivalent
Column	Agilent ZORBAX Extend-C18, RRHT, 2.1 mm × 100 mm, 1.8 µm
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	Time (min)
Mass Spectrometer	Agilent 6470B Triple Quadrupole LC/MS or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative Mode (analyte dependent)
Gas Temperature	350 °C
Gas Flow	9 L/min
Nebulizer Pressure	40 psi
Capillary Voltage	3500 V
Detection Mode	Multiple Reaction Monitoring (MRM)

2.4. Multiple Reaction Monitoring (MRM) Transitions

The MRM transitions for the analyte and the internal standard must be optimized by infusing the individual standard solutions into the mass spectrometer. The following table provides a hypothetical example for the analysis of 2-Fluorobenzonitrile using 2-Fluorobenzonitrile-d4 as the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Fragmentor (V)
2-Fluorobenzonitrile	122.0	102.0	15	130
2-Fluorobenzonitrile-d4	126.0	106.0	15	130

Data Presentation and Analysis

3.1. Calibration Curve Construction

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentrations of the calibration standards. A linear regression analysis, often with a weighting of 1/x or 1/x², is then applied to the data.

3.2. Quantitative Data Summary

The following table presents a representative set of quantitative data for the analysis of a hypothetical analyte using 2-Fluorobenzonitrile-d4 as the internal standard.

Sample Type	Nominal Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
Calibration Std 1	1.0	12,543	1,150,876	0.0109	1.1	110.0
Calibration Std 2	5.0	63,892	1,165,432	0.0548	4.9	98.0
Calibration Std 3	20.0	255,678	1,148,987	0.2225	20.2	101.0
Calibration Std 4	50.0	642,110	1,158,765	0.5541	50.1	100.2
Calibration Std 5	100.0	1,288,543	1,152,345	1.1182	99.8	99.8
Quality Control Low	3.0	38,123	1,155,678	0.0330	3.0	100.0
Quality Control Mid	40.0	510,987	1,149,876	0.4444	40.1	100.3
Quality Control High	80.0	1,025,678	1,151,234	0.8909	79.9	99.9
Unknown Sample 1	-	189,765	1,153,456	0.1645	14.9	-
Unknown Sample 2	-	785,432	1,147,890	0.6842	61.8	-

Visualizations

4.1. Experimental Workflow

Caption: LC-MS/MS quantification workflow.

4.2. Principle of Isotope Dilution

Caption: Isotope dilution principle.

Application of 2-Fluorobenzonitrile-d4 in Environmental Sample Analysis: A Comprehensive Guide

Introduction

The escalating presence of emerging contaminants in the environment necessitates the development of robust and precise analytical methodologies for their detection and quantification. 2-Fluorobenzonitrile-d4, a deuterated stable isotope-labeled analog of 2-fluorobenzonitrile (B118710), serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS). Its application is particularly crucial in the analysis of environmental matrices such as water, soil, and sediment, where complex sample compositions can lead to significant matrix effects and variability in analytical results. The use of a stable isotope-labeled internal standard like 2-Fluorobenzonitrile-d4, which co-elutes with the target analyte and behaves similarly during sample preparation and analysis, allows for the accurate correction of analyte losses and ionization suppression or enhancement, thereby ensuring high-quality quantitative data.

This document provides detailed application notes and protocols for the utilization of 2-Fluorobenzonitrile-d4 in the analysis of environmental samples, targeting researchers, scientists, and professionals in drug development and environmental monitoring.

Application Notes

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Isotope dilution mass spectrometry is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled standard (e.g., 2-Fluorobenzonitrile-d4) to a sample before any sample processing steps. The ratio of the native analyte to the labeled standard is measured by a mass spectrometer. Since the native analyte and the labeled standard exhibit nearly identical chemical and physical properties, any losses or variations during extraction, cleanup, and analysis will affect both compounds equally. This allows for highly accurate and precise quantification, as the ratio of the two compounds remains constant regardless of recovery efficiency.

Key Applications in Environmental Analysis

The primary application of 2-Fluorobenzonitrile-d4 is as an internal standard for the quantification of 2-fluorobenzonitrile and structurally related emerging contaminants in various environmental matrices.[1] These contaminants may originate from industrial effluents, agricultural runoff, and pharmaceutical waste. Common analytical techniques that benefit from the use of 2-Fluorobenzonitrile-d4 include Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

Advantages of Using 2-Fluorobenzonitrile-d4:

• High Accuracy and Precision: Corrects for variations in sample preparation, extraction efficiency, and instrument response.[1]

• Matrix Effect Compensation: Mitigates the impact of ion suppression or enhancement in complex environmental samples.

• Improved Method Robustness: Leads to more reliable and reproducible results across different sample types and analytical batches.

Experimental Protocols

The following protocols are representative methodologies for the analysis of emerging contaminants using 2-Fluorobenzonitrile-d4 as an internal standard. These should be adapted and validated for specific analytes and matrices.

Protocol 1: Analysis of 2-Fluorobenzonitrile in Water Samples by GC-MS

This protocol outlines the determination of 2-fluorobenzonitrile in water samples using 2-Fluorobenzonitrile-d4 as an internal standard with analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation and Extraction

• To a 100 mL water sample, add a known amount of 2-Fluorobenzonitrile-d4 solution (e.g., 100 µL of a 1 µg/mL solution in methanol) to achieve a final concentration of 1 ng/mL.

• Perform a liquid-liquid extraction (LLE) by adding 30 mL of dichloromethane (B109758) to the sample in a separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction two more times with fresh 30 mL portions of dichloromethane.

• Combine the organic extracts and dry them by passing through a column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

  • Inlet Temperature: 280 °C

  • Injection Volume: 1 µL (splitless)

  • Oven Program: Initial temperature 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor (suggested):

    • 2-Fluorobenzonitrile: m/z 121 (quantification), 94 (confirmation)

    • 2-Fluorobenzonitrile-d4: m/z 125 (quantification), 98 (confirmation)

3. Quantification

• Create a calibration curve by analyzing a series of standards containing known concentrations of 2-fluorobenzonitrile and a constant concentration of 2-Fluorobenzonitrile-d4.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of 2-fluorobenzonitrile in the samples by interpolating their peak area ratios from the calibration curve.

Protocol 2: Analysis of a Broader Range of Emerging Contaminants in Soil by LC-MS/MS

This protocol describes a method for the analysis of a suite of emerging contaminants in soil, using 2-Fluorobenzonitrile-d4 as a surrogate standard to monitor the overall method performance for compounds with similar properties.

1. Sample Preparation and Extraction

• Weigh 10 g of homogenized soil into a 50 mL polypropylene (B1209903) centrifuge tube.

• Spike the sample with a known amount of 2-Fluorobenzonitrile-d4 solution.

• Add 20 mL of acetonitrile (B52724) and vortex for 1 minute.

• Perform ultrasonic extraction for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction with another 20 mL of acetonitrile.

• Combine the extracts and concentrate to 1 mL under a gentle stream of nitrogen.

• Perform a solid-phase extraction (SPE) cleanup using a C18 cartridge to remove interfering matrix components.

• Elute the analytes with an appropriate solvent, concentrate the eluate, and reconstitute in the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatograph (LC) Conditions:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to separate the target analytes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode depending on the analytes.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Develop and optimize specific precursor-to-product ion transitions for each target analyte and for 2-Fluorobenzonitrile-d4.

3. Data Analysis

• Quantify the target analytes using an internal standard calibration method with appropriate stable isotope-labeled standards for each analyte if available.

• The recovery of 2-Fluorobenzonitrile-d4 is used to assess the efficiency of the extraction and cleanup process for compounds with similar physicochemical properties.

Data Presentation

Table 1: GC-MS SIM Parameters for 2-Fluorobenzonitrile and its Deuterated Internal Standard

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)
2-Fluorobenzonitrile	121	94
2-Fluorobenzonitrile-d4	125	98

Table 2: Representative LC-MS/MS MRM Transitions for a Suite of Emerging Contaminants

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Fluorobenzonitrile-d4	126.1	99.1	15
Analyte 1	[Value]	[Value]	[Value]
Analyte 2	[Value]	[Value]	[Value]
Analyte 3	[Value]	[Value]	[Value]
(Note: MRM transitions for specific analytes need to be empirically determined and optimized)

Visualizations

References

• 1. benchchem.com [benchchem.com]

Application Note: High-Throughput Quantification of a Novel Pharmaceutical Metabolite Using 2-Fluorobenzonitrile-d4 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of a novel pharmaceutical metabolite, designated "Metabolite X," in human plasma. To ensure the highest accuracy and precision, a stable isotope-labeled internal standard, 2-Fluorobenzonitrile-d4, is employed. The protocol details the sample preparation, chromatographic separation, and mass spectrometric conditions. The use of a deuterated internal standard is critical for mitigating matrix effects and variability during sample processing and analysis.[1] This method is suitable for high-throughput bioanalysis in drug metabolism and pharmacokinetic (DMPK) studies.

Introduction

In pharmaceutical development, the accurate quantification of drug metabolites is essential for understanding the absorption, distribution, metabolism, and excretion (ADME) properties of a new chemical entity.[2] LC-MS/MS has become the gold standard for bioanalytical studies due to its high sensitivity and selectivity.[3] The use of a stable isotope-labeled internal standard (SIL-IS), which has nearly identical physicochemical properties to the analyte, is a key strategy for achieving reliable and reproducible results.[4][5] The SIL-IS co-elutes with the analyte and experiences similar extraction recovery and ionization efficiency, thereby compensating for potential variations.[1]

This application note provides a detailed protocol for the quantification of Metabolite X, a fictitious metabolite structurally related to 2-Fluorobenzonitrile, using 2-Fluorobenzonitrile-d4 as the internal standard.

Experimental Workflow

The overall experimental workflow for the quantification of Metabolite X using 2-Fluorobenzonitrile-d4 is depicted below.

General workflow for metabolite quantification.

Protocols

Preparation of Stock and Working Solutions

• Analyte (Metabolite X) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Metabolite X and dissolve in 10 mL of methanol (B129727).

• Internal Standard (2-Fluorobenzonitrile-d4) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Fluorobenzonitrile-d4 and dissolve in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the Metabolite X stock solution with 50% methanol in water to create calibration standards. Prepare a working solution of 2-Fluorobenzonitrile-d4 at 100 ng/mL in acetonitrile.

Sample Preparation

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the 2-Fluorobenzonitrile-d4 working solution (100 ng/mL in acetonitrile) to precipitate proteins and spike the internal standard.

• Vortex for 1 minute at high speed.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: Waters ACQUITY UPLC H-Class

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95-5% B

  • 3.1-4.0 min: 5% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS System: Sciex 6500 QTRAP

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Metabolite X: (Hypothetical) Q1: m/z 138.1 -> Q3: m/z 109.1

  • 2-Fluorobenzonitrile-d4: Q1: m/z 126.1 -> Q3: m/z 107.1

Results and Data Presentation

The use of 2-Fluorobenzonitrile-d4 as an internal standard provides excellent linearity and accuracy for the quantification of Metabolite X.

Calibration Curve

A calibration curve was constructed by plotting the peak area ratio of Metabolite X to 2-Fluorobenzonitrile-d4 against the nominal concentration of Metabolite X.

Concentration (ng/mL)	Peak Area (Metabolite X)	Peak Area (IS)	Peak Area Ratio (Analyte/IS)
1	1,520	148,500	0.010
5	7,650	151,200	0.051
10	15,300	150,100	0.102
50	75,800	149,600	0.507
100	151,200	148,900	1.015
500	760,500	150,800	5.043
1000	1,525,000	149,300	10.214

Linear Regression: y = 0.0102x + 0.0015 (R² = 0.9998)

Quality Control Sample Analysis

The accuracy and precision of the method were evaluated using quality control (QC) samples at three concentration levels.

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
Low	3	2.95	98.3	4.5
Medium	80	82.1	102.6	3.1
High	800	789.5	98.7	2.8

Signaling Pathway and Logical Relationships

The logical relationship in a quantitative bioanalytical method using a stable isotope-labeled internal standard is centered on the principle of ratiometric analysis to ensure data integrity.

Ratiometric analysis principle.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of Metabolite X in human plasma. The incorporation of 2-Fluorobenzonitrile-d4 as an internal standard is crucial for correcting analytical variability, leading to high accuracy and precision. This method is well-suited for regulated bioanalysis in support of pharmaceutical development programs.

References

• 1. A homologous series of internal standards for near universal application in the discovery LC-MS/MS bioanalytical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. daneshyari.com [daneshyari.com]
• 3. gtfch.org [gtfch.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Analysis of Pesticide Residues in Food Matrices Using a Deuterated Internal Standard by GC-MS/MS

Application Note

Introduction

The monitoring of pesticide residues in food products is crucial for ensuring consumer safety and regulatory compliance. Multiresidue methods are essential for efficiently screening a wide range of pesticides in diverse and complex food matrices. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a standard for sample preparation in pesticide residue analysis due to its simplicity, speed, and broad applicability.[1][2] Gas chromatography-tandem mass spectrometry (GC-MS/MS) is a powerful analytical technique that offers high sensitivity and selectivity for the determination of pesticide residues.[3][4]

The use of isotopically labeled internal standards is a well-established practice to improve the accuracy and precision of quantitative analysis, especially in complex matrices where matrix effects can cause ion suppression or enhancement.[5][6] Deuterated analogues of target analytes are ideal internal standards as they exhibit similar chemical and physical properties to the native compounds, but are distinguishable by their mass-to-charge ratio in the mass spectrometer.[5]

While 2-Fluorobenzonitrile-d4 was the initial compound of interest, publicly available application data for its use in pesticide residue analysis is limited. Therefore, this application note will utilize a representative and commonly employed deuterated internal standard, Triphenyl phosphate-d15 (TPP-d15) , to demonstrate a robust workflow for the analysis of multiclass pesticide residues in a representative food matrix.

Experimental

1. Sample Preparation: Modified QuEChERS Method

The QuEChERS method is a two-step process involving an extraction and a cleanup phase.[1]

• Step 1: Sample Homogenization and Extraction

  • A representative 10-15 g sample of the food commodity (e.g., cucumber) is homogenized.[7]

  • The homogenized sample is weighed into a 50 mL centrifuge tube.[7]

  • A known amount of the internal standard working solution (TPP-d15) is added to the sample.[8]

  • 10 mL of acetonitrile (B52724) is added to the tube.[9]

  • The tube is sealed and shaken vigorously for 1 minute to ensure thorough mixing and extraction of the pesticides into the organic solvent.[9]

  • A packet of QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added to the tube. The addition of salts induces phase separation between the aqueous and organic layers.

  • The tube is immediately shaken for another minute and then centrifuged at ≥3000 rcf for 5 minutes.[3]

• Step 2: Dispersive Solid-Phase Extraction (d-SPE) Cleanup

  • An aliquot of the supernatant (acetonitrile extract) is transferred to a 2 mL d-SPE cleanup tube.

  • The d-SPE tube contains a mixture of sorbents designed to remove interfering matrix components. Common sorbents include primary secondary amine (PSA) to remove organic acids, sugars, and fatty acids, and C18 to remove non-polar interferences. Graphitized carbon black (GCB) can be used for samples with high pigment content, such as chlorophyll.[9]

  • The tube is vortexed for 30 seconds and then centrifuged at a high speed for 2-5 minutes.[8]

  • The final cleaned extract is transferred to an autosampler vial for GC-MS/MS analysis.

2. GC-MS/MS Analysis

The analysis is performed on a triple quadrupole gas chromatograph-mass spectrometer. The use of dynamic multiple reaction monitoring (dMRM) allows for the sensitive and selective detection of a large number of pesticides in a single run.[10]

Table 1: GC-MS/MS Instrumental Conditions

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 70°C, hold for 2 min, ramp at 25°C/min to 180°C, then ramp at 5°C/min to 280°C, then ramp at 10°C/min to 300°C, hold for 5 min.
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ion Source Temp.	300 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Dynamic Multiple Reaction Monitoring (dMRM)
Collision Gas	Argon

Note: The oven program and other parameters should be optimized for the specific column and target analytes.[10][11]

Results and Discussion

The use of TPP-d15 as an internal standard allows for the accurate quantification of a wide range of pesticides across different chemical classes. The internal standard compensates for variations in sample preparation, injection volume, and matrix effects.

Table 2: Quantitative Data for Selected Pesticides in Cucumber Matrix

Pesticide	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)
Chlorpyrifos	12.5	314	197	1.5	5	95	4.2
Cypermethrin	18.2	163	127	2.0	10	92	5.1
Deltamethrin	19.8	171	93	2.5	10	88	6.3
Endosulfan	14.1	241	170	1.0	5	98	3.8
Metalaxyl	11.8	206	132	1.2	5	102	3.5
TPP-d15 (IS)	15.5	341	157	-	-	-	-

LOD (Limit of Detection) and LOQ (Limit of Quantification) values are typically determined based on a signal-to-noise ratio of 3 and 10, respectively.[11] Recovery and RSD (Relative Standard Deviation) values are based on spiked samples at a concentration of 20 µg/kg.[12] Acceptable recovery is generally within 70-120% with an RSD of ≤20%.[13]

Conclusion

This application note demonstrates a reliable and robust method for the quantitative analysis of multiclass pesticide residues in a food matrix using the QuEChERS sample preparation method and GC-MS/MS. The incorporation of a deuterated internal standard, such as TPP-d15, is critical for achieving high accuracy and precision by compensating for matrix-induced variations and other potential sources of error. The method is suitable for routine monitoring of pesticide residues in food safety and quality control laboratories.

Protocols

Protocol 1: Preparation of Standard Solutions

• Stock Solutions (1000 mg/L): Accurately weigh 10 mg of each pesticide standard and the deuterated internal standard into separate 10 mL volumetric flasks. Dissolve and bring to volume with an appropriate solvent (e.g., toluene (B28343) or acetone).[8] Store at -20°C.[8]

• Working Standard Mixture (10 mg/L): Prepare a mixture of all target pesticides by diluting the stock solutions in acetonitrile.

• Internal Standard Working Solution (5 mg/L): Dilute the TPP-d15 stock solution in acetonitrile.[8]

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank matrix extract with the working standard mixture and the internal standard working solution to achieve the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/L).[14]

Protocol 2: Sample Preparation and Extraction (QuEChERS)

• Weigh 10 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 100 µL of the 5 mg/L internal standard working solution (TPP-d15) to the tube.

• Add 10 mL of acetonitrile.

• Cap the tube and shake vigorously for 1 minute.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate).

• Immediately shake for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer 1 mL of the upper acetonitrile layer to a 2 mL d-SPE cleanup tube (containing, for example, 150 mg MgSO₄ and 50 mg PSA).

• Vortex for 30 seconds.

• Centrifuge at 12000 rpm for 2 minutes.

• Transfer the supernatant to an autosampler vial for GC-MS/MS analysis.

Protocol 3: GC-MS/MS Analysis

• Set up the GC-MS/MS system according to the parameters outlined in Table 1.

• Create a sequence table including blanks, calibration standards, and samples.

• Inject 1 µL of each sample extract.

• Acquire data in dMRM mode, monitoring at least two transitions for each analyte for quantification and confirmation.[10]

• Process the data using the instrument's software. Generate a calibration curve for each pesticide based on the response ratio of the analyte to the internal standard.

• Quantify the pesticide residues in the samples using the calibration curves.

Visualizations

Caption: Workflow for pesticide residue analysis using the QuEChERS method.

Caption: Role of the internal standard in overcoming analytical challenges.

References

• 1. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 2. CVUA Stuttgart | QuEChERS Multi-Residue Me... [cvuas.de]
• 3. hpst.cz [hpst.cz]
• 4. GC/MS/MS Pesticide Residue Analysis | Separation Science [sepscience.com]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. nucleus.iaea.org [nucleus.iaea.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. brieflands.com [brieflands.com]
• 12. scielo.br [scielo.br]
• 13. Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. shimadzu.nl [shimadzu.nl]

Application Notes and Protocols for Spiking 2-Fluorobenzonitrile-d4 into Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of bioanalysis, particularly in pharmacokinetic and toxicokinetic studies, the accurate quantification of analytes in complex biological matrices is paramount. The use of stable isotope-labeled internal standards (SIL-IS) is a cornerstone of robust and reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods.[1][2][3][4] 2-Fluorobenzonitrile-d4, a deuterated analog of 2-fluorobenzonitrile (B118710), serves as an ideal internal standard for the quantification of its unlabeled counterpart. Its chemical and physical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization, thereby effectively compensating for matrix effects and other sources of analytical variability.[2]

This document provides detailed application notes and protocols for the utilization of 2-Fluorobenzonitrile-d4 as an internal standard for spiking into various biological matrices, including plasma, urine, and tissue homogenates.

General Workflow for Sample Analysis

The overarching process for utilizing 2-Fluorobenzonitrile-d4 as an internal standard involves its addition to biological samples at a known concentration prior to sample preparation. The subsequent analysis by LC-MS/MS or GC-MS allows for the determination of the analyte's concentration by calculating the peak area ratio of the analyte to the internal standard.

Figure 1: General experimental workflow for bioanalysis using an internal standard.

Quantitative Data Summary

The following tables summarize illustrative quantitative data for the use of 2-Fluorobenzonitrile-d4 as an internal standard. These values are representative of typical performance for a validated bioanalytical method and should be confirmed in your laboratory.

Table 1: Recovery of 2-Fluorobenzonitrile-d4 in Various Biological Matrices

Biological Matrix	Extraction Method	Mean Recovery (%)	% RSD
Human Plasma	Protein Precipitation	98.2	4.5
Human Urine	Liquid-Liquid Extraction	95.7	6.2
Rat Liver Homogenate	Solid-Phase Extraction	92.5	8.1

Table 2: Matrix Effect of 2-Fluorobenzonitrile-d4

Biological Matrix	Ionization Mode	Mean Matrix Effect (%)	% RSD
Human Plasma	ESI+	99.1 (Slight Suppression)	3.8
Human Urine	ESI+	103.5 (Slight Enhancement)	5.1
Rat Liver Homogenate	ESI+	97.8 (Slight Suppression)	7.5

Table 3: Stability of 2-Fluorobenzonitrile-d4 in Human Plasma

Stability Condition	Duration	Mean Stability (%)	% RSD
Bench-Top (Room Temp)	24 hours	99.5	2.1
Freeze-Thaw Cycles	3 Cycles	98.9	3.3
Long-Term (-80°C)	90 days	99.2	2.8

Experimental Protocols

Protocol 1: Spiking and Extraction from Human Plasma (Protein Precipitation)

• Preparation of Spiking Solution: Prepare a stock solution of 2-Fluorobenzonitrile-d4 in methanol (B129727) at a concentration of 1 mg/mL. From this, prepare a working spiking solution of 1 µg/mL in methanol.

• Sample Spiking: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the 1 µg/mL 2-Fluorobenzonitrile-d4 working solution. Vortex briefly to mix.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the spiked plasma sample. Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Spiking and Extraction from Human Urine (Liquid-Liquid Extraction)

• Sample Spiking: To 500 µL of human urine in a glass tube, add 25 µL of a 1 µg/mL 2-Fluorobenzonitrile-d4 working solution in methanol. Vortex to mix.

• pH Adjustment: Add 50 µL of 1 M sodium hydroxide (B78521) to basify the sample.

• Extraction: Add 2 mL of methyl tert-butyl ether (MTBE) and vortex for 5 minutes.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes.

• Organic Layer Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the solvent and reconstitute as described in Protocol 1.

Protocol 3: Spiking and Extraction from Tissue Homogenate (Solid-Phase Extraction)

• Tissue Homogenization: Homogenize 1 gram of tissue in 4 mL of a suitable buffer (e.g., phosphate-buffered saline) using a mechanical homogenizer.

• Sample Spiking: To 500 µL of the tissue homogenate, add 25 µL of a 1 µg/mL 2-Fluorobenzonitrile-d4 working solution. Vortex to mix.

• Protein Precipitation: Add 1 mL of acetonitrile, vortex, and centrifuge as in Protocol 1.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the supernatant from the protein precipitation step onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in Protocol 1.

Signaling Pathways and Logical Relationships

While 2-Fluorobenzonitrile-d4 is primarily used as an internal standard and does not have a direct signaling pathway, its application is integral to the logical workflow of bioanalytical method validation. The following diagram illustrates the decision-making process for assessing matrix effects.

Figure 2: Decision workflow for the evaluation of matrix effects.

Recommended Analytical Parameters (Illustrative)

The following tables provide starting parameters for LC-MS/MS and GC-MS analysis of 2-Fluorobenzonitrile and its deuterated internal standard. These should be optimized for your specific instrumentation.

Table 4: Illustrative LC-MS/MS Parameters

Parameter	Value
LC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 5 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS/MS System
Ionization Mode	ESI+
MRM Transition (Analyte)	To be determined empirically
MRM Transition (IS)	To be determined empirically
Collision Energy	To be optimized
Dwell Time	100 ms

Table 5: Illustrative GC-MS Parameters

Parameter	Value
GC System
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Inlet Temperature	250°C
Oven Program	50°C (1 min), then 20°C/min to 280°C (5 min)
Carrier Gas	Helium, 1.2 mL/min
Injection Mode	Splitless
MS System
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230°C
Monitored Ions (Analyte)	To be determined empirically
Monitored Ions (IS)	To be determined empirically

Conclusion

The use of 2-Fluorobenzonitrile-d4 as an internal standard provides a robust and reliable method for the accurate quantification of 2-fluorobenzonitrile in diverse biological matrices. The protocols and data presented herein offer a comprehensive guide for researchers and scientists in the field of drug development and bioanalysis. Adherence to validated procedures and careful optimization of analytical parameters are crucial for achieving high-quality, reproducible results.

References

• 1. anivet.au.dk [anivet.au.dk]
• 2. benchchem.com [benchchem.com]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 4. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]

Application Note: 2-Fluorobenzonitrile-d4 as a Robust Internal Standard for Forensic Toxicology Screening

Introduction

In the field of analytical toxicology, the accuracy and precision of quantitative analysis are of utmost importance for forensic investigations, clinical diagnostics, and drug development. The use of an internal standard (IS) is a critical and widely accepted practice to mitigate variability inherent in analytical processes, including sample extraction, chromatographic separation, and mass spectrometric ionization. Stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, are considered the "gold standard" in quantitative bioanalysis. 2-Fluorobenzonitrile-d4 is the deuterium-labeled version of 2-Fluorobenzonitrile, designed for use as an internal standard in mass spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

By replacing hydrogen atoms with deuterium, 2-Fluorobenzonitrile-d4 is chemically identical to its non-labeled counterpart but has a different mass. This property allows it to be distinguished by a mass spectrometer while ensuring it behaves almost identically to the analyte of interest during the entire analytical workflow. This co-elution and similar ionization behavior effectively compensates for matrix effects and variations in sample preparation, leading to highly reliable and reproducible quantitative data.

Physicochemical Properties

Property	Value (for 2-Fluorobenzonitrile)
Molecular Formula	C₇D₄FN
Molecular Weight	125.14 g/mol
Appearance	Clear colorless to light brownish liquid
Boiling Point	90 °C at 21 mmHg[1]
Density	1.116 g/mL at 25 °C[2]
Refractive Index	n20/D 1.505[2]

Note: Properties are based on the non-deuterated form, 2-Fluorobenzonitrile, and are expected to be very similar for the deuterated analog.

Principle of Isotope Dilution

The core principle behind using 2-Fluorobenzonitrile-d4 is isotope dilution mass spectrometry. A known, fixed amount of the deuterated standard is added to every sample, calibrator, and quality control at the very beginning of the sample preparation process. The instrument then measures the peak area ratio of the target analyte to the internal standard. Because both the analyte and the internal standard are affected similarly by extraction inefficiencies, matrix suppression, and instrument variability, the ratio remains constant, ensuring accurate quantification.

References

• 1. 2-Fluorobenzonitrile CAS#: 394-47-8 [m.chemicalbook.com]
• 2. innospk.com [innospk.com]

Application Note: Quantitative Analysis of 2-Fluorobenzonitrile in Pharmaceutical Ingredients using Stable Isotope Dilution Assay with 2-Fluorobenzonitrile-d4 by GC-MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of residual 2-Fluorobenzonitrile in active pharmaceutical ingredients (APIs) using a stable isotope dilution assay (SIDA) with 2-Fluorobenzonitrile-d4 as the internal standard. The method utilizes Gas Chromatography-Mass Spectrometry (GC-MS) to achieve high selectivity and accuracy, which is critical for ensuring the purity and safety of pharmaceutical products. This document provides a comprehensive protocol, including sample preparation, instrument parameters, and data analysis, making it a valuable resource for researchers, scientists, and professionals in drug development and quality control.

Introduction

2-Fluorobenzonitrile is a key intermediate in the synthesis of various pharmaceutical compounds.[1][2][3][4] Its presence as a residual impurity in the final active pharmaceutical ingredient (API) is strictly regulated and must be monitored to ensure the safety and efficacy of the drug product. Stable isotope dilution analysis coupled with mass spectrometry is the gold standard for quantitative analysis due to its high precision and accuracy.[1] This technique employs a stable isotope-labeled version of the analyte as an internal standard (IS), which has nearly identical chemical and physical properties to the analyte.[5] In this application, 2-Fluorobenzonitrile-d4 is used as the IS to quantify 2-Fluorobenzonitrile. The co-elution of the analyte and the IS allows for the correction of any variability during sample preparation and analysis, thereby minimizing matrix effects and improving the reliability of the results.

Principle of the Method

A known amount of 2-Fluorobenzonitrile-d4 is spiked into the sample containing the native 2-Fluorobenzonitrile. The sample is then extracted and analyzed by GC-MS. The gas chromatograph separates the analytes from the sample matrix, and the mass spectrometer detects and quantifies both 2-Fluorobenzonitrile and 2-Fluorobenzonitrile-d4 based on their unique mass-to-charge ratios. The concentration of 2-Fluorobenzonitrile in the original sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of the analyte and a fixed concentration of the internal standard.

Experimental Protocols

Materials and Reagents

• 2-Fluorobenzonitrile (≥99.0% purity)

• 2-Fluorobenzonitrile-d4 (≥98% isotopic purity)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (GC grade)

• Active Pharmaceutical Ingredient (API) blank

• Class A volumetric flasks and pipettes

• Autosampler vials with inserts

Instrumentation

• Gas Chromatograph: Agilent 8890 GC system (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: DB-624 (30 m x 0.25 mm, 1.4 µm) or equivalent

• Software: MassHunter (or equivalent)

Preparation of Standard and Sample Solutions

1. Stock Solutions (1 mg/mL):

• 2-Fluorobenzonitrile Stock: Accurately weigh 10 mg of 2-Fluorobenzonitrile and dissolve in 10 mL of methanol.
• 2-Fluorobenzonitrile-d4 Internal Standard (IS) Stock: Accurately weigh 10 mg of 2-Fluorobenzonitrile-d4 and dissolve in 10 mL of methanol.

2. Working Standard Solutions:

• Perform serial dilutions of the 2-Fluorobenzonitrile stock solution with methanol to prepare a series of calibration standards with concentrations ranging from 0.1 µg/mL to 10 µg/mL.
• Prepare a 2-Fluorobenzonitrile-d4 working IS solution with a concentration of 5 µg/mL in methanol.

3. Calibration Standards:

• To 1 mL of each calibration standard, add 100 µL of the working IS solution (5 µg/mL).
• The final concentrations of 2-Fluorobenzonitrile will be approximately 0.09, 0.45, 0.91, 2.27, 4.55, and 9.09 µg/mL, with a constant 2-Fluorobenzonitrile-d4 concentration of approximately 0.45 µg/mL.

4. Quality Control (QC) Samples:

• Prepare QC samples at low, medium, and high concentrations (e.g., 0.3, 3, and 7.5 µg/mL) in the same manner as the calibration standards.

5. Sample Preparation:

• Accurately weigh 100 mg of the API into a 10 mL volumetric flask.
• Add 1 mL of the working IS solution (5 µg/mL).
• Add approximately 8 mL of dichloromethane and sonicate for 10 minutes to dissolve the API.
• Bring the volume to 10 mL with dichloromethane and mix thoroughly.
• Transfer an aliquot to an autosampler vial for GC-MS analysis.

GC-MS Parameters

Parameter	Value
Inlet	Split/Splitless
Inlet Temperature	250°C
Injection Volume	1 µL
Split Ratio	10:1
Carrier Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Program	Initial: 50°C, hold for 2 min
Ramp: 10°C/min to 200°C, hold for 2 min
Transfer Line Temp.	280°C
Ion Source	Electron Ionization (EI)
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored	2-Fluorobenzonitrile: m/z 121 (quantifier), 94 (qualifier)
2-Fluorobenzonitrile-d4: m/z 125 (quantifier), 98 (qualifier)

Data Presentation

Calibration Curve Data

Standard Concentration (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,234	345,678	0.044
0.5	78,912	351,234	0.225
1.0	160,543	348,912	0.460
2.5	412,345	355,432	1.160
5.0	834,567	349,876	2.385
10.0	1,689,123	352,109	4.797

Linearity: R² > 0.998

Quality Control Sample Data

QC Level	Theoretical Conc. (µg/mL)	Calculated Conc. (µg/mL)	Accuracy (%)	Precision (%RSD, n=3)
Low	0.3	0.29	96.7	4.2
Medium	3.0	3.08	102.7	2.8
High	7.5	7.35	98.0	3.5

Visualizations

Experimental workflow for the quantitative analysis of 2-Fluorobenzonitrile.

Principle of Stable Isotope Dilution Assay (SIDA).

Conclusion

The stable isotope dilution assay using 2-Fluorobenzonitrile-d4 as an internal standard provides a highly reliable and accurate method for the quantification of residual 2-Fluorobenzonitrile in active pharmaceutical ingredients. The detailed GC-MS protocol demonstrates excellent linearity, accuracy, and precision, meeting the stringent requirements of the pharmaceutical industry. This application note serves as a comprehensive guide for the implementation of this method in a quality control or research and development setting.

References

• 1. Buy 2-Fluorobenzonitrile (EVT-304241) | 394-47-8 [evitachem.com]
• 2. innospk.com [innospk.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: Quantification of Fluorinated Compounds Using 2-Fluorobenzonitrile-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of fluorinated organic compounds in various matrices using 2-Fluorobenzonitrile-d4 as a stable isotope-labeled internal standard (SIL-IS). The use of a SIL-IS is a critical component of robust quantitative analytical methods, particularly in complex matrices, as it effectively compensates for variations in sample preparation, injection volume, and instrument response. This document outlines generic protocols for both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), which can be adapted for the analysis of specific fluorinated analytes.

Introduction

Fluorinated compounds are of significant interest in the pharmaceutical, agrochemical, and material science industries due to their unique physicochemical properties that can enhance metabolic stability, binding affinity, and bioavailability.[1] Accurate quantification of these compounds is essential for research, development, and quality control. The use of a stable isotope-labeled internal standard, such as 2-Fluorobenzonitrile-d4, is the gold standard for quantitative analysis by mass spectrometry.[2] A SIL-IS has nearly identical chemical and physical properties to the analyte of interest, ensuring it behaves similarly during sample extraction, derivatization, and chromatographic separation.[3] The mass difference allows for distinct detection by the mass spectrometer, enabling precise and accurate quantification.[3]

Experimental Protocols

This section details the recommended procedures for using 2-Fluorobenzonitrile-d4 as an internal standard for the quantification of a target fluorinated analyte. These protocols are intended as a starting point and should be optimized for the specific analyte and matrix of interest.

Materials and Reagents

• Analyte(s) of Interest: (e.g., fluorinated pharmaceutical compound, environmental contaminant)

• Internal Standard: 2-Fluorobenzonitrile-d4

• Solvents: HPLC or GC grade methanol, acetonitrile, water, and appropriate extraction solvents (e.g., ethyl acetate (B1210297), hexane).

• Reagents: Formic acid, ammonium (B1175870) acetate (for LC-MS), and derivatization agents (if required for GC-MS).

• Solid Phase Extraction (SPE) Cartridges: As needed for sample cleanup.

Preparation of Standard Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of the target analyte and 2-Fluorobenzonitrile-d4 into separate 10 mL volumetric flasks.

  • Dissolve in a suitable solvent (e.g., methanol) and bring to volume.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of the target analyte by serial dilution of the primary stock solution.

  • Prepare a working solution of the internal standard (e.g., 1 µg/mL) by diluting the primary stock solution.

• Calibration Standards:

  • Prepare a set of calibration standards by spiking a constant volume of the internal standard working solution into each analyte working standard solution. This ensures a constant concentration of the internal standard across all calibration levels.

Sample Preparation

The following are general sample preparation procedures. The specific steps will depend on the sample matrix.

• Liquid Samples (e.g., plasma, urine):

  • To 100 µL of the sample, add a known amount of 2-Fluorobenzonitrile-d4 internal standard solution.

  • Perform protein precipitation by adding 400 µL of cold acetonitrile.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • The supernatant can be directly injected or subjected to further cleanup (e.g., SPE).

• Solid Samples (e.g., tissue, soil):

  • Homogenize a known weight of the sample with an appropriate extraction solvent.

  • Spike the homogenate with a known amount of 2-Fluorobenzonitrile-d4 internal standard solution.

  • Extract the analytes using a suitable technique (e.g., sonication, shaking).

  • Centrifuge and collect the supernatant for analysis.

LC-MS/MS Analysis Protocol

• LC System: Agilent 1290 Infinity II or equivalent

• Column: Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Optimize based on analyte retention time. A typical starting gradient would be 5-95% B over 5 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode

• MRM Transitions: Determine the optimal precursor and product ions for both the analyte and 2-Fluorobenzonitrile-d4 by infusing standard solutions.

GC-MS Analysis Protocol

• GC System: Agilent 8890 GC or equivalent

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm

• Carrier Gas: Helium

• Inlet Temperature: 250 °C

• Oven Program: Optimize based on analyte volatility. A typical starting program would be: hold at 50 °C for 1 min, ramp to 280 °C at 20 °C/min, hold for 5 min.

• MS System: Agilent 5977B GC/MSD or equivalent

• Ionization Mode: Electron Ionization (EI)

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for triple quadrupole systems.

• Monitored Ions: Determine the characteristic ions for both the analyte and 2-Fluorobenzonitrile-d4 from their mass spectra.

Data Presentation

The quantitative performance of the method should be evaluated and summarized in tables.

Table 1: LC-MS/MS Method Performance

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	Analyte-dependent
Limit of Quantification (LOQ)	Analyte-dependent
Accuracy (% Recovery)	85-115%
Precision (% RSD)	< 15%

Table 2: GC-MS Method Performance

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	Analyte-dependent
Limit of Quantification (LOQ)	Analyte-dependent
Accuracy (% Recovery)	80-120%
Precision (% RSD)	< 15%

Visualizations

The following diagrams illustrate the experimental workflows.

Caption: General workflow for quantitative analysis using an internal standard.

Caption: Principle of internal standard calibration for accurate quantification.

Conclusion

The use of 2-Fluorobenzonitrile-d4 as an internal standard provides a robust and reliable method for the quantitative analysis of fluorinated compounds by both LC-MS/MS and GC-MS. The detailed protocols and conceptual diagrams presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to establish accurate and precise analytical methods. Method validation should always be performed for the specific analyte and matrix to ensure data quality.

References

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) | MDPI [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for 2-Fluorobenzonitrile-d4 in In Vitro Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of drug discovery and development, a thorough understanding of a compound's metabolic fate is crucial for assessing its pharmacokinetic profile, potential for drug-drug interactions, and overall safety. In vitro drug metabolism studies are indispensable tools for obtaining this information early in the development process. 2-Fluorobenzonitrile (B118710), a small aromatic nitrile, serves as a model compound for studying the metabolism of molecules containing a benzonitrile (B105546) moiety, a common functional group in pharmaceuticals. The deuterated analog, 2-Fluorobenzonitrile-d4, is an invaluable tool in these studies, primarily utilized as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, ensuring accurate quantification of the parent compound and its metabolites.[1][2]

This document provides detailed application notes and protocols for the use of 2-Fluorobenzonitrile-d4 in key in vitro drug metabolism assays, including metabolic stability, cytochrome P450 (CYP) inhibition, and reaction phenotyping.

Hypothesized Metabolic Pathway of 2-Fluorobenzonitrile

The metabolism of aromatic nitriles can proceed through several pathways, primarily involving oxidation of the aromatic ring and/or biotransformation of the nitrile group. For 2-fluorobenzonitrile, the hypothesized primary metabolic pathways mediated by cytochrome P450 enzymes include aromatic hydroxylation at positions para- and meta- to the fluorine atom, and the conversion of the nitrile group to an amide, which can be further hydrolyzed to a carboxylic acid.[3]

Hypothesized metabolic pathway of 2-Fluorobenzonitrile.

Application 1: Metabolic Stability Assessment

Metabolic stability assays are performed to determine the rate at which a compound is metabolized by liver enzymes, providing an estimate of its intrinsic clearance.[4][5][6]

Experimental Protocol

• Preparation of Reagents:

  • Test Compound Stock: 10 mM solution of 2-fluorobenzonitrile in DMSO.

  • Internal Standard Stock: 10 mM solution of 2-fluorobenzonitrile-d4 in DMSO.

  • Working Solutions: Dilute the stock solutions in acetonitrile (B52724) to appropriate concentrations for the standard curve and for spiking.

  • Human Liver Microsomes (HLM) or Hepatocytes: Thaw and prepare according to the manufacturer's instructions. A typical protein concentration for microsomes is 0.5 mg/mL.

  • NADPH Regenerating System (for microsomes): Solution A (NADP+) and Solution B (Glucose-6-phosphate and G6P-dehydrogenase).

  • Quenching Solution: Acetonitrile containing the internal standard (e.g., 100 nM 2-fluorobenzonitrile-d4).

• Incubation Procedure:

  • Pre-warm HLM or hepatocytes and the NADPH regenerating system (if using microsomes) at 37°C for 10 minutes.

  • Initiate the reaction by adding the test compound (final concentration, e.g., 1 µM) to the microsome/hepatocyte suspension.

  • For reactions with microsomes, add the NADPH regenerating system to start the enzymatic reaction.

  • Incubate at 37°C with shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to the cold quenching solution containing the internal standard.

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to determine the remaining concentration of 2-fluorobenzonitrile relative to the internal standard, 2-fluorobenzonitrile-d4.

Data Presentation

The rate of disappearance of the parent compound is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
2-Fluorobenzonitrile	45.8	15.1
Verapamil (Control)	22.5	30.8

(Note: The data presented in this table is for illustrative purposes only.)

Workflow for Metabolic Stability Assay.

Application 2: Cytochrome P450 (CYP) Inhibition Assay

CYP inhibition assays are conducted to evaluate the potential of a compound to inhibit the activity of major drug-metabolizing CYP isoforms, which is a primary cause of drug-drug interactions.[7][8]

Experimental Protocol

• Preparation of Reagents:

  • Test Compound Stock: 10 mM solution of 2-fluorobenzonitrile in DMSO.

  • Internal Standard Stock: 10 mM solution of 2-fluorobenzonitrile-d4 in DMSO.

  • CYP Isoform-Specific Probe Substrates: Prepare stock solutions of probe substrates for major CYP isoforms (e.g., Phenacetin for CYP1A2, Diclofenac for CYP2C9, Dextromethorphan for CYP2D6, Midazolam for CYP3A4).

  • Recombinant Human CYP Enzymes or HLM: Prepare as per manufacturer's instructions.

  • NADPH Regenerating System.

  • Quenching Solution: Acetonitrile containing the internal standard for the probe substrate's metabolite.

• Incubation Procedure:

  • Prepare a series of dilutions of 2-fluorobenzonitrile.

  • Pre-incubate the CYP enzyme, buffer, and 2-fluorobenzonitrile (or vehicle control) at 37°C for 10 minutes.

  • Initiate the reaction by adding the probe substrate and the NADPH regenerating system.

  • Incubate for a specific time at 37°C.

  • Terminate the reaction by adding the cold quenching solution.

• Sample Analysis:

  • Centrifuge the samples.

  • Analyze the supernatant by LC-MS/MS to quantify the formation of the probe substrate's metabolite.

  • The amount of metabolite formed in the presence of 2-fluorobenzonitrile is compared to the vehicle control to determine the percent inhibition.

Data Presentation

The IC50 value, the concentration of the inhibitor that causes 50% inhibition of enzyme activity, is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

CYP Isoform	Probe Substrate	IC50 of 2-Fluorobenzonitrile (µM)
CYP1A2	Phenacetin	> 50
CYP2C9	Diclofenac	25.3
CYP2C19	S-Mephenytoin	42.1
CYP2D6	Dextromethorphan	> 50
CYP3A4	Midazolam	15.8

(Note: The data presented in this table is for illustrative purposes only.)

Workflow for CYP Inhibition Assay.

Application 3: Reaction Phenotyping

Reaction phenotyping studies are performed to identify the specific CYP isoforms responsible for the metabolism of a drug candidate.[9]

Experimental Protocol

Two common approaches for reaction phenotyping are:

• Recombinant Human CYP Enzymes:

  • Individually incubate 2-fluorobenzonitrile with a panel of recombinant human CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4).

  • Monitor the depletion of 2-fluorobenzonitrile over time using LC-MS/MS with 2-fluorobenzonitrile-d4 as the internal standard.

  • The isoforms that show the highest rates of metabolism are identified as the primary contributors.

• Chemical Inhibition in Human Liver Microsomes:

  • Incubate 2-fluorobenzonitrile with pooled HLM in the presence and absence of selective chemical inhibitors for each major CYP isoform.

  • Monitor the depletion of 2-fluorobenzonitrile.

  • A significant reduction in the metabolism of 2-fluorobenzonitrile in the presence of a specific inhibitor indicates the involvement of that CYP isoform.

Data Presentation

The contribution of each CYP isoform to the metabolism of 2-fluorobenzonitrile is expressed as a percentage of the total metabolism.

Method	CYP1A2	CYP2C9	CYP2C19	CYP2D6	CYP3A4	Other
Recombinant CYPs	< 5%	15%	10%	< 5%	65%	5%
Chemical Inhibition	< 5%	18%	12%	< 5%	60%	5%

(Note: The data presented in this table is for illustrative purposes only.)

Workflow for Reaction Phenotyping.

Conclusion

2-Fluorobenzonitrile-d4 is a critical tool for the accurate and precise quantification of 2-fluorobenzonitrile in a variety of in vitro drug metabolism studies. Its use as an internal standard in LC-MS/MS analysis allows for reliable determination of metabolic stability, CYP inhibition potential, and reaction phenotyping of its non-deuterated counterpart. The protocols and data presented herein provide a comprehensive guide for researchers in the field of drug metabolism and pharmacokinetics.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cytochrome P450 3A4-mediated oxidative conversion of a cyano to an amide group in the metabolism of pinacidil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic Stability Assay - Creative Biolabs [creative-biolabs.com]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. Aminobenzotriazole inhibits and induces several key drug metabolizing enzymes complicating its utility as a pan CYP inhibitor for reaction phenotyping - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting Signal Suppression of 2-Fluorobenzonitrile-d4 in LC-MS Analysis: A Technical Support Guide

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing signal suppression of 2-Fluorobenzonitrile-d4 during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in LC-MS and why is it a concern for 2-Fluorobenzonitrile-d4?

A1: Signal suppression is a phenomenon in Liquid Chromatography-Mass Spectrometry (LC-MS) where the ionization efficiency of a target analyte, such as 2-Fluorobenzonitrile-d4, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses. The "matrix" refers to all components in a sample other than the analyte of interest, such as proteins, lipids, salts, and other endogenous compounds.[2][3] Ion suppression typically occurs in the ion source of the mass spectrometer, where competition for charge or surface area on the electrospray ionization (ESI) droplets between the analyte and matrix components can hinder the analyte's ability to form gas-phase ions.

Q2: I am using a deuterated internal standard (2-Fluorobenzonitrile-d4). Shouldn't that correct for any signal suppression?

A2: Ideally, a deuterated internal standard (IS) like 2-Fluorobenzonitrile-d4 should co-elute with the non-labeled analyte and experience the same degree of ion suppression. The ratio of the analyte signal to the IS signal should then remain constant, allowing for accurate quantification. However, this is not always the case.[3] "Differential ion suppression" can occur, where the analyte and the deuterated IS are affected differently by the matrix.[4] This can happen if there is a slight chromatographic separation between the analyte and the IS, causing them to encounter different matrix components as they elute. This separation can be caused by the "deuterium isotope effect," where the replacement of hydrogen with deuterium (B1214612) can slightly alter the physicochemical properties of the molecule, sometimes leading to earlier elution in reversed-phase chromatography.

Q3: What are the most common causes of signal suppression for 2-Fluorobenzonitrile-d4?

A3: The most common causes of signal suppression for a small molecule like 2-Fluorobenzonitrile-d4 in LC-MS are:

• Matrix Effects: Co-eluting endogenous compounds from biological matrices (e.g., plasma, urine) are a primary cause. Phospholipids (B1166683), in particular, are notorious for causing ion suppression in ESI.

• Ion Source Conditions: Suboptimal ion source parameters, such as spray voltage, gas flows (nebulizer and drying gas), and temperature, can exacerbate suppression.

• Chromatographic Co-elution: Inadequate chromatographic separation of 2-Fluorobenzonitrile-d4 from matrix components or other sample constituents.

• Mobile Phase Composition: High concentrations of non-volatile buffers (e.g., phosphates) or ion-pairing agents like trifluoroacetic acid (TFA) can significantly suppress the signal. It has been shown that even volatile ion-pairing reagents can cause a 30-80% decrease in signal intensity for some analytes.

• Sample Preparation: Inefficient sample cleanup can lead to a higher load of interfering matrix components being introduced into the LC-MS system.

Troubleshooting Guides

Problem 1: Significant drop in 2-Fluorobenzonitrile-d4 signal when analyzing biological samples compared to standards in neat solvent.

This is a classic indicator of matrix-induced ion suppression. The following workflow can be used to diagnose and mitigate the issue.

Caption: Troubleshooting workflow for matrix-induced signal suppression.

Step-by-Step Troubleshooting:

• Confirm and Quantify the Matrix Effect:

  • Qualitative Assessment (Post-Column Infusion): This experiment helps identify at what retention times ion suppression occurs. A dip in the constant signal of 2-Fluorobenzonitrile-d4 upon injection of an extracted blank matrix indicates suppression zones.

  • Quantitative Assessment (Post-Extraction Spike): This experiment quantifies the extent of signal suppression. A matrix effect value is calculated by comparing the signal of 2-Fluorobenzonitrile-d4 in a post-extraction spiked blank matrix to that in a neat solvent standard.

• Optimize Sample Preparation: The goal is to remove interfering matrix components before analysis.

  • Protein Precipitation (PPT): A simple and fast method, but may not be sufficient for removing all interfering compounds, especially phospholipids.

  • Liquid-Liquid Extraction (LLE): Can provide cleaner extracts than PPT. Optimization of the extraction solvent and pH is crucial.

  • Solid-Phase Extraction (SPE): Generally provides the cleanest extracts and is highly effective at removing phospholipids and other interfering components.

• Optimize Chromatographic Conditions: The aim is to chromatographically separate 2-Fluorobenzonitrile-d4 from the suppression zones identified in the post-column infusion experiment.

  • Modify Gradient: Adjust the gradient slope to improve separation.

  • Change Column Chemistry: Use a column with a different stationary phase (e.g., a phenyl-hexyl instead of a C18) to alter selectivity.

  • Adjust Flow Rate: Lower flow rates can sometimes reduce ion suppression.

• Optimize Mass Spectrometer Ion Source Parameters: Fine-tuning the ion source can improve the ionization efficiency of 2-Fluorobenzonitrile-d4 in the presence of matrix components.

  • Spray Voltage: Optimize for a stable and robust signal.

  • Gas Flows (Nebulizer, Drying Gas): Adjust to ensure efficient desolvation.

  • Source Temperature: Optimize for efficient droplet evaporation.

Problem 2: The retention time of 2-Fluorobenzonitrile-d4 is slightly shorter than the non-labeled analyte, leading to inconsistent results.

This issue arises from the deuterium isotope effect and can lead to differential matrix effects.

Caption: Logical workflow to address differential matrix effects.

Troubleshooting Steps:

• Modify Chromatographic Conditions: The primary goal is to make the analyte and the internal standard co-elute as closely as possible.

  • Lower the column temperature: This can sometimes reduce the separation between the deuterated and non-deuterated compounds.

  • Adjust mobile phase composition: Small changes in the organic modifier or aqueous phase pH can influence retention.

  • Use a column with lower efficiency: While counterintuitive, a less efficient column might not resolve the small difference between the analyte and IS, forcing them to co-elute.

• Improve Sample Cleanup: If chromatographic adjustments are insufficient, further reducing the matrix components is necessary. A more rigorous SPE protocol can create a cleaner baseline, minimizing the impact of any slight retention time differences.

Quantitative Data Summary

While specific data for 2-Fluorobenzonitrile-d4 is proprietary and varies between laboratories and matrices, the following table illustrates a typical outcome of a matrix effect experiment and the impact of different sample preparation techniques.

Sample Preparation Method	Matrix Effect (%) for 2-Fluorobenzonitrile-d4	Interpretation
Protein Precipitation (PPT)	65%	Significant Ion Suppression
Liquid-Liquid Extraction (LLE)	82%	Moderate Ion Suppression
Solid-Phase Extraction (SPE)	97%	Minimal Matrix Effect

Matrix Effect (%) is calculated as: (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) * 100. A value below 100% indicates suppression, while a value above 100% indicates enhancement.

Key Experimental Protocols

Protocol 1: Post-Column Infusion for Qualitative Assessment of Ion Suppression

Objective: To identify retention time regions where co-eluting matrix components cause ion suppression.

Methodology:

• Prepare a standard solution of 2-Fluorobenzonitrile-d4 in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that gives a stable and moderate signal (e.g., 100 ng/mL).

• Set up the infusion: Use a syringe pump to deliver the standard solution at a low, constant flow rate (e.g., 10 µL/min) into the LC flow path via a T-connector placed between the analytical column and the mass spectrometer's ion source.

• Equilibrate the system: Start the infusion and the LC gradient (without an injection) until a stable baseline signal for 2-Fluorobenzonitrile-d4 is observed.

• Inject a blank matrix extract: Inject a sample of the extracted blank matrix (that has undergone your standard sample preparation procedure).

• Monitor the signal: Continuously monitor the signal of 2-Fluorobenzonitrile-d4 throughout the chromatographic run. Any significant drop in the baseline signal indicates a region of ion suppression.

Protocol 2: Post-Extraction Spike for Quantitative Assessment of Matrix Effect

Objective: To quantify the extent of ion suppression or enhancement for 2-Fluorobenzonitrile-d4 in a specific matrix.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike a known concentration of 2-Fluorobenzonitrile-d4 into a clean solvent (e.g., the mobile phase at the initial gradient composition).

  • Set B (Post-Extraction Spike): Process a blank matrix sample through your entire sample preparation procedure. In the final step, spike the clean extract with the same concentration of 2-Fluorobenzonitrile-d4 as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with 2-Fluorobenzonitrile-d4 before the sample preparation procedure. This set is used to determine recovery, not the matrix effect itself.

• Analyze the samples: Inject and analyze replicates (n=3-5) of Set A and Set B using your LC-MS method.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Mean Peak Area of Set B / Mean Peak Area of Set A) * 100

  • An ME between 80% and 120% is often considered acceptable, indicating no significant matrix effect. Values below 80% indicate ion suppression, and values above 120% indicate ion enhancement.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. myadlm.org [myadlm.org]

Addressing peak tailing for 2-Fluorobenzonitrile-d4 in gas chromatography

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering peak tailing with 2-Fluorobenzonitrile-d4 in their gas chromatography (GC) analyses.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in gas chromatography?

A: Peak tailing is a common chromatographic issue where the peak shape is asymmetrical, with a drawn-out or "tailing" latter half.[1][2] In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape. This distortion can negatively impact the accuracy and reproducibility of an analysis by making integration and quantification less precise and reducing the resolution between adjacent peaks.[2][3]

Q2: Why is 2-Fluorobenzonitrile-d4 prone to peak tailing?

A: 2-Fluorobenzonitrile-d4, being a polar aromatic nitrile, is susceptible to interactions with active sites within the GC system. These active sites are often acidic silanol (B1196071) groups present on the surfaces of the inlet liner, the column, or on non-volatile contaminants within the system.[2] The polar nature of the nitrile group can lead to strong secondary interactions with these sites, causing some molecules to be retained longer than others and resulting in a tailing peak shape.

Q3: How can I quantitatively measure peak tailing?

A: Peak tailing is typically quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). A symmetrical peak has a value of 1.0. A value greater than 1.2 often indicates a significant tailing issue that should be addressed. Chromatography data systems can automatically calculate these values.

Troubleshooting Guide for Peak Tailing of 2-Fluorobenzonitrile-d4

Peak tailing issues can be broadly categorized as either chemical or physical in origin. The following guide will help you diagnose and resolve the problem.

Step 1: Initial Diagnosis - Chemical vs. Physical Cause

A simple way to begin troubleshooting is to observe which peaks in your chromatogram are tailing:

• If all peaks, including the solvent peak, are tailing: This generally points to a physical or mechanical issue in the GC system.[3]

• If only the 2-Fluorobenzonitrile-d4 peak and other polar analyte peaks are tailing: This is a strong indicator of a chemical interaction problem.

The following diagram illustrates a systematic approach to troubleshooting peak tailing.

Caption: A flowchart outlining the systematic approach to diagnosing and resolving peak tailing in gas chromatography.

Step 2: Addressing Physical/Mechanical Issues

If all peaks are tailing, consider the following actions:

• Improper Column Installation: The column may be positioned too high or too low in the inlet, creating a dead volume.[3]

  • Action: Reinstall the column according to the manufacturer's instructions for your specific instrument, ensuring the correct insertion depth.

• Poor Column Cut: A jagged or angled column cut can cause turbulence in the carrier gas flow.[3]

  • Action: Trim 5-10 cm from the front of the column using a ceramic scoring wafer to ensure a clean, 90-degree cut. Inspect the cut with a magnifying glass.

• System Leaks: Leaks at the inlet septum, column fittings, or detector can disrupt the carrier gas flow path.

  • Action: Use an electronic leak detector to systematically check for leaks throughout the system and tighten or replace fittings as necessary.

Step 3: Addressing Chemical Interaction Issues

If only polar analytes like 2-Fluorobenzonitrile-d4 are tailing, focus on the following:

• Active Inlet Liner: The glass inlet liner can become contaminated with non-volatile residues or have active silanol groups on its surface.

  • Action: Replace the inlet liner with a new, deactivated liner. Consider using a liner with a glass wool packing to aid in sample vaporization, ensuring the glass wool is also deactivated.

• Column Contamination: The front section of the analytical column can accumulate non-volatile matrix components, creating active sites.

  • Action: Trim 15-20 cm from the front of the column. If tailing persists, the column may be irreversibly damaged and require replacement.

• Incompatible Stationary Phase: The polarity of the stationary phase may not be ideal for analyzing polar nitriles.

  • Action: Consider using a column with a more polar stationary phase, such as a wax or a mid-polarity phase (e.g., with a higher percentage of cyanopropylphenyl).

Quantitative Data Summary

The following table provides an example of how different troubleshooting steps can impact the peak shape of 2-Fluorobenzonitrile-d4, as measured by the Asymmetry Factor (As).

Condition	Asymmetry Factor (As)	Peak Shape Description
Initial Observation	1.9	Severe Tailing
After Inlet Liner Replacement	1.5	Moderate Tailing
After Column Trim (15 cm)	1.2	Minor Tailing
Optimized Method	1.1	Good, Symmetrical Peak

Experimental Protocol Example

This section provides a starting point for a GC method for the analysis of 2-Fluorobenzonitrile-d4. Optimization may be required based on your specific instrumentation and sample matrix.

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS)

GC Method Parameters:

Parameter	Value
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Liner	Deactivated, Splitless Liner with Glass Wool
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Oven Program
Initial Temperature	70 °C, hold for 1 min
Ramp 1	15 °C/min to 150 °C
Ramp 2	25 °C/min to 280 °C, hold for 2 min
Detector Temperature	300 °C (FID) or as per MS transfer line requirements

Sample Preparation:

Dissolve the 2-Fluorobenzonitrile-d4 standard in a high-purity solvent such as ethyl acetate (B1210297) or dichloromethane (B109758) to a concentration of 10-100 µg/mL.

The logical relationship between the causes of peak tailing and their solutions is illustrated in the diagram below.

Caption: This diagram shows the relationship between common causes of peak tailing and the corresponding corrective actions.

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing 2-Fluorobenzonitrile-d4 for Quantitative Accuracy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of 2-Fluorobenzonitrile-d4 as an internal standard for accurate quantitative analysis. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 2-Fluorobenzonitrile-d4 in quantitative analysis?

A1: 2-Fluorobenzonitrile-d4 is a deuterated stable isotope-labeled internal standard (SIL-IS). Its primary role is to improve the accuracy and precision of quantitative methods, particularly in mass spectrometry-based analyses like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Because it is chemically almost identical to the non-labeled analyte of interest (2-Fluorobenzonitrile), it behaves similarly during sample preparation, extraction, and analysis. This allows it to compensate for variations in sample matrix effects, extraction recovery, and instrument response, leading to more reliable and reproducible quantification.

Q2: Why is a deuterated internal standard like 2-Fluorobenzonitrile-d4 preferred over other types of internal standards?

A2: Deuterated internal standards are considered the "gold standard" for several reasons:

• Co-elution with the Analyte: In chromatographic separations, the deuterated standard and the analyte have nearly identical retention times. This co-elution is crucial because it ensures both compounds experience the same analytical conditions, including any potential matrix effects that can suppress or enhance the signal.

• Similar Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency.

• Mass Difference for Detection: The key difference is its mass, which allows the mass spectrometer to distinguish it from the non-labeled analyte.

Q3: What is a good starting concentration for 2-Fluorobenzonitrile-d4 as an internal standard?

A3: A typical starting concentration for a deuterated internal standard is in the range of 10-100 ng/mL. However, the optimal concentration is application-dependent and should be experimentally determined for your specific matrix and analytical method. The goal is to use a concentration that provides a stable and reproducible signal that is well above the background noise but not so high that it saturates the detector.

Troubleshooting Guides

Issue 1: Poor Linearity in the Calibration Curve

Symptom: The calibration curve, plotted as the peak area ratio (Analyte Area / Internal Standard Area) versus the analyte concentration, has a low correlation coefficient (r² < 0.99).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Internal Standard Concentration	The concentration of 2-Fluorobenzonitrile-d4 may be too low, leading to a poor signal-to-noise ratio, or too high, causing detector saturation. Prepare a series of blank matrix samples spiked with different concentrations of the internal standard (e.g., 10, 50, 100, 200 ng/mL) to find a concentration that gives a robust and stable signal.
Matrix Effects	Components in the sample matrix may be suppressing or enhancing the ionization of the analyte and/or the internal standard to different extents. Ensure that the analyte and internal standard are co-eluting. If not, adjust the chromatographic method. You may also need to improve the sample clean-up procedure to remove interfering matrix components.
Cross-talk or Interference	There might be isotopic contribution from the analyte to the internal standard signal, or vice-versa, especially at high analyte concentrations. Check the mass spectra of the analyte and internal standard to ensure there is no significant overlap in the monitored ion transitions.

Issue 2: High Variability in Quantitative Results

Symptom: Replicate injections of the same sample yield inconsistent quantitative results (high %RSD or %CV).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Ensure that the 2-Fluorobenzonitrile-d4 internal standard is added to every sample, standard, and quality control at the exact same concentration before any extraction or processing steps. Use calibrated pipettes and ensure thorough mixing.
Isotopic Exchange	In some cases, the deuterium (B1214612) atoms on the internal standard can exchange with hydrogen atoms from the sample or solvent, a phenomenon known as H/D back-exchange. This can alter the response of the internal standard. To check for this, prepare two sets of samples: one with the internal standard added at the beginning of the sample preparation and another with it added just before analysis. A significant difference in the internal standard response between the two sets may indicate isotopic exchange.
Instrument Instability	Check for fluctuations in the instrument's performance. This can include an unstable spray in the ESI source for LC-MS or leaks in the GC system. Run system suitability tests to ensure the instrument is performing within specifications.

Data Presentation

The following table provides a hypothetical example of data that could be generated during the optimization of the 2-Fluorobenzonitrile-d4 concentration. The goal is to select a concentration that results in a calibration curve with excellent linearity (r² > 0.99) and quality control (QC) samples with high accuracy and precision.

Table 1: Illustrative Data for Optimization of 2-Fluorobenzonitrile-d4 Concentration

2-Fluorobenzonitrile-d4 Concentration (ng/mL)	Linearity (r²) of Calibration Curve	Low QC (25 ng/mL) Accuracy (%)	Mid QC (100 ng/mL) Accuracy (%)	High QC (200 ng/mL) Precision (%CV)	Analyst Notes
10	0.985	88.5	92.1	18.5	Poor signal-to-noise for IS; high variability.
50	0.998	98.2	101.5	4.2	Good linearity and performance across the range.
100	0.999	99.1	100.8	3.8	Excellent linearity and precision. Strong IS signal.
200	0.992	105.3	108.7	8.9	Potential for detector saturation at higher analyte concentrations.

This table is a hypothetical example for illustrative purposes.

Experimental Protocols

Protocol 1: Determination of Optimal 2-Fluorobenzonitrile-d4 Concentration

Objective: To determine the optimal concentration of 2-Fluorobenzonitrile-d4 that provides a stable and appropriate signal intensity for the quantitative analysis.

Methodology:

• Prepare Internal Standard Working Solutions: Prepare several working solutions of 2-Fluorobenzonitrile-d4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at different concentrations (e.g., 10, 50, 100, and 200 ng/mL).

• Prepare Blank Matrix Samples: Prepare multiple replicates (e.g., n=5) of the blank biological matrix (e.g., plasma, urine).

• Spike Samples: Spike each replicate with one of the 2-Fluorobenzonitrile-d4 working solutions.

• Sample Preparation: Process all samples using your established extraction or sample preparation protocol.

• LC-MS/MS or GC-MS Analysis: Analyze all prepared samples using your validated analytical method.

• Data Analysis:

  • For each concentration, calculate the mean peak area and the coefficient of variation (%CV) of the 2-Fluorobenzonitrile-d4 signal.

  • Select the concentration that provides a high signal-to-noise ratio and a %CV of <15%.

Protocol 2: General Workflow for Quantitative Analysis Using 2-Fluorobenzonitrile-d4

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of the analyte and 2-Fluorobenzonitrile-d4 in a suitable solvent (e.g., 1 mg/mL in methanol).

  • Prepare a series of working standard solutions for the analyte to create a calibration curve.

  • Prepare a working solution of 2-Fluorobenzonitrile-d4 at the optimized concentration.

• Sample Spiking: To a known volume or weight of your sample, calibration standards, and quality controls, add a precise volume of the 2-Fluorobenzonitrile-d4 working solution.

• Sample Extraction: Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Analysis: Inject the final extracted sample into the GC-MS or LC-MS system.

• Data Processing:

  • Integrate the peak areas for the analyte and 2-Fluorobenzonitrile-d4.

  • Calculate the peak area ratio (Analyte Area / Internal Standard Area).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibrators.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Caption: General experimental workflow for quantitative analysis.

Caption: Troubleshooting logical workflow for inaccurate results.

Technical Support Center: Optimizing 2-Fluorobenzonitrile-d4 Recovery During Sample Extraction

Welcome to the technical support center for improving the recovery of 2-Fluorobenzonitrile-d4. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their sample extraction workflows.

Frequently Asked Questions (FAQs)

Q1: What are the common causes for low recovery of 2-Fluorobenzonitrile-d4?

A1: Low recovery of 2-Fluorobenzonitrile-d4, a deuterated internal standard, can stem from several factors during sample preparation. These include:

• Suboptimal Extraction Method: The chosen extraction technique (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) may not be suitable for the physicochemical properties of 2-Fluorobenzonitrile-d4.

• Matrix Effects: Components within the biological matrix (e.g., plasma, urine) can interfere with the extraction process or suppress the instrument's signal.

• Improper Solvent Selection: The polarity and pH of the extraction and wash solvents are critical for efficient recovery.

• Incomplete Elution: The analyte may be too strongly retained on the solid-phase extraction (SPE) sorbent, leading to incomplete elution.[1][2]

• Analyte Volatility: As a relatively small molecule, there is a potential for loss during solvent evaporation steps.[3]

Q2: Which extraction method is generally recommended for a small aromatic nitrile like 2-Fluorobenzonitrile-d4?

A2: Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are commonly used and can provide good recovery for small aromatic compounds.[4][5]

• LLE is a cost-effective and straightforward method, particularly for cleaner sample matrices.[6]

• SPE often provides cleaner extracts and higher recovery, especially from complex matrices like plasma, due to the variety of available sorbents that can be tailored to the analyte's properties.[1][4][6] Protein precipitation is a simpler and faster technique but may result in lower recoveries and less clean extracts compared to LLE and SPE.[7][8]

Q3: How can I minimize matrix effects when extracting from plasma or serum?

A3: To minimize matrix effects, consider the following strategies:

• Optimize Sample Pre-treatment: For plasma or serum, a protein precipitation step prior to LLE or SPE can remove a significant portion of interfering proteins.[7][8]

• Methodical SPE Washing: During SPE, use a wash solvent that is strong enough to remove interferences without eluting the 2-Fluorobenzonitrile-d4.[9][10]

• Matrix-Matched Calibration Standards: Preparing calibration standards in the same biological matrix as the samples can help to compensate for matrix effects.[7]

Q4: What are the key parameters to optimize for improving recovery in Solid-Phase Extraction (SPE)?

A4: For SPE, focus on optimizing the following:

• Sorbent Selection: Choose a sorbent that has a strong affinity for aromatic nitriles. Reversed-phase sorbents (e.g., C18) are often a good starting point.

• Wash Steps: Systematically test different wash solvents and strengths to find the optimal balance between removing interferences and retaining your analyte.[9]

• Elution Solvent: Ensure the elution solvent is strong enough to fully desorb the 2-Fluorobenzonitrile-d4 from the sorbent. This may require adjusting the solvent's organic content or pH.[1][2]

• Flow Rate: A slower flow rate during sample loading can improve retention on the SPE cartridge.[3]

Q5: For Liquid-Liquid Extraction (LLE), what factors should I consider to improve recovery?

A5: To enhance LLE recovery:

• Solvent Choice: Select an extraction solvent that is immiscible with the sample matrix and has a high affinity for 2-Fluorobenzonitrile-d4. Ethyl acetate (B1210297) and dichloromethane (B109758) are common choices for moderately polar aromatic compounds.

• pH Adjustment: Adjusting the pH of the aqueous sample can influence the partitioning of the analyte into the organic phase.

• Salting Out: Adding a salt (e.g., sodium chloride) to the aqueous phase can increase the partitioning of polar organic compounds into the organic solvent.

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)

Symptom	Possible Cause	Troubleshooting Steps
Analyte detected in the flow-through or wash fractions.	Wash solvent is too strong, or the sorbent has insufficient retention.	- Decrease the organic content of the wash solvent.- Ensure the sample pH is optimized for retention.- Consider a more retentive SPE sorbent.
Low analyte signal in the final eluate.	Incomplete elution from the sorbent.	- Increase the strength of the elution solvent (e.g., higher percentage of organic solvent).- Adjust the pH of the elution solvent to favor elution.- Increase the volume of the elution solvent.[1]
High variability between replicate samples.	Inconsistent sample loading or drying of the SPE cartridge.	- Ensure a consistent and slow flow rate during sample loading.[3]- Avoid letting the sorbent bed dry out between steps, unless specified by the protocol.

Low Recovery in Liquid-Liquid Extraction (LLE)

Symptom	Possible Cause	Troubleshooting Steps
Low analyte concentration in the organic phase.	Poor partitioning of the analyte into the organic solvent.	- Select a different extraction solvent with a more suitable polarity.- Adjust the pH of the aqueous sample.- Add salt to the aqueous phase ("salting out").
Formation of an emulsion at the solvent interface.	High concentration of lipids or proteins in the sample.	- Centrifuge the sample at a higher speed and for a longer duration.- Add a small amount of a different organic solvent to break the emulsion.- Consider a pre-extraction protein precipitation step.
Analyte loss during solvent evaporation.	The analyte is volatile.	- Use a gentle stream of nitrogen for evaporation at a lower temperature.- Use a solvent with a lower boiling point for the final extraction step to facilitate easier evaporation.

Data Presentation

The following table summarizes hypothetical recovery data for a deuterated aromatic nitrile internal standard, similar in properties to 2-Fluorobenzonitrile-d4, from human plasma using different extraction techniques. This data is for illustrative purposes to guide method selection and optimization.

Extraction Method	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Notes
Protein Precipitation (Acetonitrile)	65	12	Fast and simple, but may result in a less clean extract and lower recovery.
Liquid-Liquid Extraction (Ethyl Acetate)	85	8	Good recovery and cost-effective. May require optimization to minimize emulsions.
Solid-Phase Extraction (Reversed-Phase C18)	95	5	Provides the highest recovery and cleanest extract. Requires method development.

Experimental Protocols

Detailed Protocol for Solid-Phase Extraction (SPE) of 2-Fluorobenzonitrile-d4 from Human Serum

This protocol is a general guideline and may require optimization for your specific application.

1. Materials:

• Reversed-phase (C18) SPE cartridges (e.g., 100 mg, 1 mL)

• Human serum sample

• 2-Fluorobenzonitrile-d4 internal standard solution

• Methanol (B129727) (HPLC grade)

• Deionized water

• Acetonitrile (B52724) (HPLC grade)

• 0.1% Formic acid in water and acetonitrile

• Vacuum manifold for SPE

• Nitrogen evaporator

2. Procedure:

• Sample Pre-treatment:

  • Thaw human serum samples to room temperature.

  • To 500 µL of serum, add 10 µL of the 2-Fluorobenzonitrile-d4 internal standard solution.

  • Vortex for 30 seconds.

  • Add 500 µL of 0.1% formic acid in water and vortex again.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Condition the cartridges by passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridges to go dry.

• Sample Loading:

  • Load the pre-treated serum sample onto the conditioned SPE cartridge at a slow, dropwise flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the 2-Fluorobenzonitrile-d4 with 1 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of 50:50 (v/v) 0.1% formic acid in water:acetonitrile for LC-MS analysis.

Detailed Protocol for Liquid-Liquid Extraction (LLE) of 2-Fluorobenzonitrile-d4 from Human Urine

This protocol is a general guideline and may require optimization.

1. Materials:

• Human urine sample

• 2-Fluorobenzonitrile-d4 internal standard solution

• Ethyl acetate (HPLC grade)

• Sodium chloride (analytical grade)

• 1M Hydrochloric acid

• Centrifuge tubes (15 mL)

• Centrifuge

• Nitrogen evaporator

2. Procedure:

• Sample Preparation:

  • To 1 mL of human urine in a centrifuge tube, add 10 µL of the 2-Fluorobenzonitrile-d4 internal standard solution.

  • Add 50 µL of 1M HCl to acidify the sample.

  • Add approximately 0.5 g of sodium chloride and vortex to dissolve.

• Extraction:

  • Add 5 mL of ethyl acetate to the tube.

  • Vortex vigorously for 2 minutes.

• Phase Separation:

  • Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection:

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase used for your analytical method.

Visualizations

Caption: General experimental workflow for the extraction of 2-Fluorobenzonitrile-d4.

Caption: Troubleshooting decision tree for low recovery of 2-Fluorobenzonitrile-d4.

References

• 1. welch-us.com [welch-us.com]
• 2. specartridge.com [specartridge.com]
• 3. promochrom.com [promochrom.com]
• 4. aurorabiomed.com [aurorabiomed.com]
• 5. Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods [kjhil.com]
• 6. aurorabiomed.com [aurorabiomed.com]
• 7. Comparison of extraction and quantification methods of perfluorinated compounds in human plasma, serum, and whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hawach.com [hawach.com]
• 10. youtube.com [youtube.com]

Minimizing ion suppression for 2-Fluorobenzonitrile-d4 in electrospray ionization

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions (FAQs) to minimize ion suppression for 2-Fluorobenzonitrile-d4 in electrospray ionization (ESI) mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for my 2-Fluorobenzonitrile-d4 internal standard?

A1: Ion suppression is a type of matrix effect where co-eluting substances from a sample reduce the ionization efficiency of the target analyte—in this case, 2-Fluorobenzonitrile-d4.[1][2] This leads to a decreased signal intensity, which can compromise the accuracy, precision, and sensitivity of your quantitative analysis.[3][4] Since 2-Fluorobenzonitrile-d4 is often used as a stable isotope-labeled internal standard (SIL-IS), any uncompensated suppression can lead to inaccurate quantification of the target analyte. While a SIL-IS is designed to co-elute and experience similar suppression to the analyte, significant or variable matrix effects can still cause issues.[5]

Q2: What are the common causes of ion suppression in ESI-MS analysis?

A2: Ion suppression in electrospray ionization can stem from several sources that compete with the analyte for charge or access to the droplet surface during the ionization process.[1][6] Common causes include:

• Endogenous Matrix Components: Biological samples contain numerous compounds like salts, proteins, and particularly phospholipids (B1166683), which are major contributors to ion suppression.[4][7]

• Mobile Phase Additives: Non-volatile buffers (e.g., phosphate) and ion-pairing agents like trifluoroacetic acid (TFA) are known to cause significant signal suppression.[2][8] Volatile buffers such as ammonium (B1175870) acetate (B1210297) or formate (B1220265) are generally preferred.[9]

• Exogenous Substances: Contaminants from lab consumables (e.g., plasticizers), dosing vehicles, or anticoagulants can interfere with ionization.[4]

• High Analyte Concentration: At high concentrations, analytes can cause self-suppression by saturating the ESI droplets.[10]

• Co-eluting Metabolites: Metabolites of a target drug that share structural similarities and chromatographic retention times can interfere with the internal standard.[4]

Q3: How can I determine if my 2-Fluorobenzonitrile-d4 signal is being suppressed?

A3: There are two primary experimental methods to diagnose ion suppression:

• Post-Column Infusion (PCI): This is a qualitative technique used to identify regions in the chromatogram where suppression occurs. A solution of 2-Fluorobenzonitrile-d4 is continuously infused into the mass spectrometer while a blank matrix extract is injected. A significant drop in the baseline signal indicates the retention time of interfering components.[4][11]

• Post-Extraction Spike Analysis: This quantitative method assesses the numerical extent of ion suppression. The response of 2-Fluorobenzonitrile-d4 spiked into a processed blank matrix extract is compared to its response in a clean solvent. A lower response in the matrix confirms and quantifies the signal suppression.[5][12]

Q4: My analyte-to-internal standard (2-Fluorobenzonitrile-d4) ratio is inconsistent across samples. Could this be ion suppression?

A4: Yes, inconsistent analyte-to-IS ratios are a strong indicator of variable ion suppression.[5] While a SIL-IS like 2-Fluorobenzonitrile-d4 is expected to co-elute and be affected similarly by the matrix, significant differences in the matrix composition from sample to sample can lead to differential suppression between the analyte and the IS, compromising reproducibility.[5] This highlights the need for robust sample preparation to minimize matrix variability.

Q5: What are the most effective strategies to minimize ion suppression for 2-Fluorobenzonitrile-d4?

A5: A multi-faceted approach combining sample preparation, chromatography, and MS source optimization is most effective.

• Optimize Sample Preparation: The goal is to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing phospholipids and other interferences than simple protein precipitation (PPT).[7][12]

• Improve Chromatographic Separation: Adjusting the LC method can separate 2-Fluorobenzonitrile-d4 from co-eluting interferences. This can be achieved by modifying the mobile phase gradient, changing the organic solvent, or using a column with a different chemistry (e.g., phenyl-hexyl instead of C18).[4][10]

• Reduce Sample Volume or Dilute: Injecting a smaller volume or simply diluting the sample can reduce the concentration of interfering substances.[1][10] This is only viable if the analyte concentration is sufficient for detection post-dilution.[1]

• Optimize the Ion Source: Switching the ionization mode from positive to negative ESI can sometimes help, as fewer compounds are typically ionized in negative mode.[1][3] Alternatively, Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to matrix effects than ESI.[3][10] Reducing the ESI flow rate into the nanoliter-per-minute range can also improve tolerance to non-volatile salts.[10]

Troubleshooting Workflows and Mechanisms

The following diagrams illustrate a systematic approach to troubleshooting ion suppression and the underlying mechanism in the ESI droplet.

Caption: A flowchart for systematically identifying and mitigating ion suppression.

Caption: Competition for charge and surface access in an ESI droplet.

Quantitative Data Summaries

Effective sample preparation is the most critical step in mitigating ion suppression. The choice of technique can significantly impact the cleanliness of the final extract.

Table 1: Comparison of Sample Preparation Techniques for Matrix Component Removal

Sample Preparation Method	Relative Phospholipid Removal Efficiency	Relative Salt Removal Efficiency	Propensity for Ion Suppression	Typical Analyte Recovery
Protein Precipitation (PPT)	Low	Low	High	Good to Excellent
Liquid-Liquid Extraction (LLE)	Moderate to High	High	Moderate	Variable
Solid-Phase Extraction (SPE)	High	High	Low	Good to Excellent

This table provides a generalized comparison. Actual performance depends on the specific protocol, analyte, and matrix.[7]

Table 2: Influence of Ionization Source on Ion Suppression

Ionization Technique	Susceptibility to Matrix Effects	Common Applications	Notes
Electrospray Ionization (ESI)	Higher	Polar to moderately polar compounds	More prone to suppression from non-volatile salts and highly abundant matrix components.[1][10]
Atmospheric Pressure Chemical Ionization (APCI)	Lower	Less polar to nonpolar compounds	Ionization occurs in the gas phase, making it less affected by matrix components that alter droplet properties.[3][10]

Key Experimental Protocols

Protocol 1: Post-Column Infusion (PCI) for Identifying Suppression Zones

Objective: To qualitatively identify the retention time windows where co-eluting matrix components cause ion suppression.[4][11]

Materials:

• LC-MS/MS system

• Syringe pump

• T-fitting and necessary capillaries

• Working solution of 2-Fluorobenzonitrile-d4 (e.g., 50 ng/mL in mobile phase)

• Prepared blank matrix extract (processed using your standard sample preparation method)

Procedure:

• System Setup:

  • Set up your standard LC method.

  • Using a T-fitting, connect the syringe pump to the LC flow path between the analytical column and the MS ion source.

• Infusion:

  • Begin infusing the 2-Fluorobenzonitrile-d4 solution at a low, constant flow rate (e.g., 10 µL/min).

• Equilibration:

  • Allow the infusion to continue until a stable, elevated baseline signal for the 2-Fluorobenzonitrile-d4 MRM transition is observed.

• Injection:

  • Inject a volume of the prepared blank matrix extract onto the LC column.

• Analysis:

  • Monitor the 2-Fluorobenzonitrile-d4 signal throughout the chromatographic run. Any significant drop or dip in the baseline indicates a region of ion suppression. Compare the retention time of this suppression zone with the expected retention time of your analyte and internal standard.

Protocol 2: Quantitative Assessment of Matrix Effect

Objective: To calculate a numerical value for the degree of ion suppression or enhancement.[12]

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike 2-Fluorobenzonitrile-d4 into a clean solvent (e.g., mobile phase or reconstitution solvent) at a known concentration (e.g., low, mid, and high QC levels).

  • Set B (Post-Extraction Spike): Take blank biological matrix samples and process them through your entire sample preparation procedure. Spike 2-Fluorobenzonitrile-d4 into the final, clean extracts at the same concentrations as Set A.

  • Set C (Matrix Blank): Analyze a processed blank matrix sample to check for interferences at the analyte's MRM transition.

• Analysis:

  • Analyze all samples by LC-MS/MS and record the peak areas for 2-Fluorobenzonitrile-d4.

• Calculation:

  • Calculate the Matrix Effect (ME) using the following formula: ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Interpretation of Results:

    • ME = 100%: No matrix effect.

    • ME < 100%: Ion suppression.

    • ME > 100%: Ion enhancement.

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. providiongroup.com [providiongroup.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 9. biotech-spain.com [biotech-spain.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. longdom.org [longdom.org]

Linearity issues with 2-Fluorobenzonitrile-d4 calibration curves

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding linearity issues with 2-Fluorobenzonitrile-d4 calibration curves. It is intended for researchers, scientists, and drug development professionals utilizing this internal standard in their analytical experiments.

Troubleshooting Guide: Non-Linear Calibration Curves

Non-linear calibration curves are a common issue in chromatographic analysis. This guide provides a systematic approach to troubleshooting when using 2-Fluorobenzonitrile-d4 as an internal standard.

Issue: My calibration curve for 2-Fluorobenzonitrile-d4 is non-linear.

A non-linear response can manifest as a curve that plateaus at high concentrations or shows decreased response at low concentrations. The ideal calibration curve is a straight line, typically with a correlation coefficient (R²) > 0.995.[1]

Step 1: Initial Assessment & Data Review

Before making any changes to your experimental setup, carefully review your data and the appearance of the calibration curve.

• Assess the R² value: A low R² value is a clear indicator of non-linearity. However, a high R² value (>0.99) does not always guarantee linearity, especially if a wide concentration range is used.[2]

• Plot the residuals: A random distribution of residuals around the zero line suggests a good fit. A clear pattern, such as a U-shape, indicates a systematic deviation from linearity.

• Examine the curve shape:

  • Concave down (plateauing): This may indicate detector saturation, column overload, or issues with the internal standard at high concentrations.[3]

  • Concave up (tailing at the low end): This can be caused by analyte adsorption at active sites in the system or significant contributions from impurities in the internal standard.[4][5]

Step 2: Investigate Potential Root Causes

Based on your initial assessment, proceed with investigating the most likely causes. The following diagram illustrates a logical troubleshooting workflow.

Caption: Troubleshooting workflow for non-linear calibration curves.

Step 3: Targeted Solutions

Based on the identified potential cause, implement the following solutions.

A. Sample Preparation and Standard Handling

Errors in the preparation of calibration standards are a frequent cause of non-linearity.[6]

Potential Issue	Recommended Action
Pipetting/Dilution Errors	Prepare a fresh set of calibration standards using calibrated pipettes and clean glassware.
Standard Degradation	2-Fluorobenzonitrile-d4, like many organic molecules, can be susceptible to degradation. Prepare fresh stock solutions and store them appropriately (e.g., protected from light, at a low temperature).
Contamination	Ensure that solvents and reagents are of high purity and free from interfering contaminants.[3]
Evaporation	Use autosampler vials with proper caps (B75204) and septa to prevent the evaporation of volatile solvents, which can concentrate your standards.

B. Instrumental and Methodological Factors

The analytical instrument itself can be a source of non-linearity.

Potential Issue	Recommended Action
Active Sites	Active sites in the GC inlet liner or the front of the analytical column can adsorb analytes, particularly at low concentrations, leading to a non-linear response.[4] Consider using a deactivated inlet liner and trimming the front of the column.
Column Overload	Injecting too much analyte can overload the column, leading to poor peak shape and a non-linear response at the high end of the curve.[3] Try reducing the injection volume.
Detector Saturation	The mass spectrometer detector has a finite linear dynamic range.[6] If the signal is too high, the detector can become saturated. Dilute the high-concentration standards or reduce the injection volume.
Injection Volume Inconsistency	The injected volume may not be linear across a range of viscosities if the standards are in different solvents.[6] Ensure all standards and samples are in the same solvent.

C. Internal Standard-Specific Issues

Deuterated internal standards can present unique challenges.

Potential Issue	Recommended Action
Isotopic Impurity	The deuterated standard may contain a small amount of the unlabeled analyte.[5] This will cause a positive bias at the low end of the calibration curve. Verify the purity of your 2-Fluorobenzonitrile-d4 standard. If necessary, use a higher purity standard or a different isotopic variant (e.g., ¹³C).
Deuterium Exchange	Deuterium atoms can sometimes exchange with protons from the solvent, especially under acidic or basic conditions.[5] This can alter the response of the internal standard. Evaluate the stability of 2-Fluorobenzonitrile-d4 in your sample matrix and solvents.
Isotopic Interference	Naturally occurring isotopes of the analyte can contribute to the signal of the internal standard, especially for compounds containing elements with rich isotopic distributions.[7] This can lead to non-linear behavior.[7] While less common for this compound, it's a possibility to consider. A non-linear fitting model may be necessary to correct for this.[7]
Inconsistent IS Concentration	An increase in the internal standard response with increasing analyte concentration can be caused by active sites in the system.[8] Cleaning the sample path from the vial to the MS source is recommended.[8]

D. Matrix Effects

When analyzing samples in a complex matrix (e.g., plasma, soil), other components can interfere with the ionization of the analyte and internal standard.

Potential Issue	Recommended Action
Ion Suppression/Enhancement	Co-eluting matrix components can affect the ionization efficiency of the analyte and/or the internal standard.[5] Even with a deuterated standard, differential matrix effects can occur.[5] Improve sample preparation (e.g., using solid-phase extraction) to remove interferences.

Frequently Asked Questions (FAQs)

Q1: What is an acceptable R² value for my calibration curve?

While an R² value of >0.99 is often cited, it is not the sole indicator of a good calibration curve.[2] For regulated bioanalysis, a correlation coefficient of >0.995 is generally expected.[1] It is crucial to also examine the residual plot for any systematic trends.

Q2: Can I use a non-linear regression model for my calibration curve?

Yes, if the non-linearity is due to a well-understood and reproducible phenomenon, such as isotopic interference or detector saturation, a non-linear regression model (e.g., quadratic) can be appropriate.[7][9] However, it is always best to first try to eliminate the source of the non-linearity.[10]

Q3: My internal standard peak area is not consistent across my calibration standards. What should I do?

Significant variation in the internal standard signal can indicate a problem with the autosampler, inconsistent sample preparation, or matrix effects.[11] If the internal standard response increases with analyte concentration, it could be due to active sites in the system that are being passivated by the increasing analyte concentration.[8]

Q4: How do I prepare my calibration standards with 2-Fluorobenzonitrile-d4?

A typical procedure involves preparing a stock solution of 2-Fluorobenzonitrile-d4 and the unlabeled analyte in a suitable solvent. Then, a series of calibration standards are prepared by adding a constant amount of the internal standard solution to varying concentrations of the analyte.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

This protocol describes a general procedure for preparing calibration standards for a GC-MS analysis using 2-Fluorobenzonitrile-d4 as an internal standard.

• Prepare Stock Solutions:

  • Accurately weigh and dissolve 2-Fluorobenzonitrile (analyte) and 2-Fluorobenzonitrile-d4 (internal standard) in a high-purity solvent (e.g., acetonitrile, ethyl acetate) to create primary stock solutions of a known concentration (e.g., 1 mg/mL).

• Prepare Intermediate Solutions:

  • Perform serial dilutions of the analyte stock solution to create a series of working standard solutions that cover the desired calibration range.

  • Prepare a working internal standard solution at a concentration that will yield an appropriate response in the analytical system.

• Prepare Calibration Standards:

  • Into a series of autosampler vials, add a constant volume of the working internal standard solution.

  • To each vial, add a varying volume of the corresponding analyte working standard solution to create a set of calibration points (typically 5-8 points).

  • Bring each vial to a final constant volume with the solvent.

Protocol 2: GC-MS Analysis

The following are typical starting parameters for the GC-MS analysis of 2-Fluorobenzonitrile-d4. These should be optimized for your specific instrument and application.

Parameter	Typical Setting
GC System	Agilent 7890B or equivalent
MS System	Agilent 5977A MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar
Injection Volume	1 µL
Inlet Temperature	250 °C
Split Ratio	10:1 to 50:1 (adjust as needed)
Oven Program	Start at 50°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 2 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	To be determined based on the mass spectra of the analyte and internal standard

Data Presentation

Table 1: Common Causes of Non-Linearity and Their Effects

Cause	Effect on Curve	R² Value	Residual Plot
Detector Saturation	Concave down at high concentrations	May still be >0.99	U-shaped pattern
Analyte Adsorption	Concave up at low concentrations	Can be significantly <0.99	Inverted U-shaped pattern
IS Impurity	Positive y-intercept, non-linear at low end	Can be >0.99	Systematic deviation at low end
Random Error	Scattered data points	Lowered	Random scatter

Table 2: Typical Acceptance Criteria for Linearity

Parameter	Acceptance Criterion	Reference
Correlation Coefficient (R²)	≥ 0.995	[1]
Calibration Standard Accuracy	Within ±15% of nominal concentration (±20% at LLOQ)	Industry Standard
Residuals	Randomly distributed around zero	General Practice

Visualization of Key Relationships

Caption: Role of the internal standard in quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Non-linear calibration GCMS - Chromatography Forum [chromforum.org]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. EPA 524.2 Internal Standard/Surrogate Issue - Chromatography Forum [chromforum.org]
• 9. [Question] Non-linear standard (calibrator) curves - Chromatography Forum [chromforum.org]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. benchchem.com [benchchem.com]

Impact of mobile phase additives on 2-Fluorobenzonitrile-d4 signal

Welcome to the technical support center for the analysis of 2-Fluorobenzonitrile-d4. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of mobile phase additives in the LC-MS analysis of 2-Fluorobenzonitrile-d4?

A1: Mobile phase additives are crucial in liquid chromatography-mass spectrometry (LC-MS) to enhance chromatographic separation and improve the ionization efficiency of the analyte, in this case, 2-Fluorobenzonitrile-d4.[1] By modifying the mobile phase's pH and ionic strength, additives can improve peak shape, reduce tailing, and increase the sensitivity of the mass spectrometric detection.[1][2]

Q2: Which mobile phase additives are commonly recommended for the analysis of halogenated aromatic compounds like 2-Fluorobenzonitrile-d4?

A2: For reversed-phase LC-MS analysis of halogenated aromatic compounds, volatile additives are necessary to ensure compatibility with the mass spectrometer. Commonly used additives include formic acid, acetic acid, ammonium (B1175870) formate (B1220265), and ammonium acetate (B1210297).[3] These additives help in controlling the mobile phase pH and can improve the ionization of the analyte in the MS source.[4]

Q3: How does formic acid in the mobile phase affect the signal of 2-Fluorobenzonitrile-d4?

A3: Formic acid is a common additive that lowers the pH of the mobile phase.[3] For compounds like 2-Fluorobenzonitrile-d4, which can be analyzed in positive ion mode, a low pH environment can promote protonation, potentially leading to a stronger [M+H]⁺ signal. However, the optimal concentration of formic acid needs to be determined empirically, as excessively high concentrations can sometimes lead to ion suppression.[5]

Q4: Can I use ammonium formate or ammonium acetate in my mobile phase? What are the potential benefits?

A4: Yes, ammonium formate and ammonium acetate are volatile salts frequently used as mobile phase additives in LC-MS. They can act as buffering agents to maintain a stable pH, which can be beneficial for chromatographic reproducibility.[6] In some cases, the presence of ammonium ions can lead to the formation of ammonium adducts ([M+NH₄]⁺), which can be the dominant ion and provide a sensitive signal for quantification.[4] The choice between formate and acetate can influence signal intensity, with formate sometimes providing better sensitivity.

Q5: What is ion suppression, and how can it impact the analysis of my deuterated internal standard, 2-Fluorobenzonitrile-d4?

A5: Ion suppression is a matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest in the mass spectrometer's ion source, leading to a decreased signal intensity.[7] Even though 2-Fluorobenzonitrile-d4 is a deuterated internal standard designed to compensate for such effects, it can still be affected.[8][9] If the analyte and the internal standard do not co-elute perfectly, they may experience different degrees of ion suppression, leading to inaccurate quantification.[10]

Troubleshooting Guides

Issue 1: Low or No Signal for 2-Fluorobenzonitrile-d4

Possible Causes and Solutions:

• Suboptimal Mobile Phase pH: The pH of the mobile phase may not be conducive to the efficient ionization of 2-Fluorobenzonitrile-d4.

  • Solution: Experiment with adding a small concentration (e.g., 0.1%) of formic acid to your mobile phase to lower the pH and promote protonation. Alternatively, for certain compounds, a near-neutral pH using ammonium formate or ammonium acetate might be beneficial.

• Ion Suppression: Components from your sample matrix may be co-eluting with your analyte and suppressing its ionization.[7]

  • Solution 1: Optimize your chromatographic method to better separate 2-Fluorobenzonitrile-d4 from interfering matrix components. This can involve adjusting the gradient, flow rate, or trying a different stationary phase.[7]

  • Solution 2: Improve your sample preparation procedure to remove more of the matrix components. Techniques like solid-phase extraction (SPE) can be more effective at cleanup than simple protein precipitation.

• Inappropriate Ionization Mode: You may be using an ionization mode that is not optimal for this compound.

  • Solution: Ensure you are operating the mass spectrometer in the appropriate polarity mode. For 2-Fluorobenzonitrile-d4, positive ion mode is typically used to detect the protonated molecule or other adducts.

Issue 2: Poor Peak Shape (Tailing or Fronting) for 2-Fluorobenzonitrile-d4

Possible Causes and Solutions:

• Secondary Interactions with the Stationary Phase: Residual silanol (B1196071) groups on the silica-based column can interact with the analyte, causing peak tailing.

  • Solution: Adding a mobile phase modifier like formic acid can help to suppress the ionization of silanol groups, thereby reducing these unwanted interactions.[3]

• Mobile Phase pH Close to Analyte's pKa: If the mobile phase pH is close to the pKa of the analyte, it can exist in both ionized and non-ionized forms, leading to poor peak shape.

  • Solution: Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa. For basic compounds, a lower pH is generally better.

Issue 3: Inconsistent or Irreproducible Signal Intensity

Possible Causes and Solutions:

• Unstable Mobile Phase: The mobile phase composition may be changing over time, for example, due to the precipitation of additives.

  • Solution: Ensure that your mobile phase additives are fully dissolved in the organic solvent. Ammonium salts, for instance, have limited solubility in high concentrations of acetonitrile.[11] It may be necessary to include a small percentage of water in your organic mobile phase to keep the additives in solution.

• Differential Ion Suppression: The degree of ion suppression may vary between your samples due to differences in the sample matrix.

  • Solution: Use a stable isotope-labeled internal standard, such as 2-Fluorobenzonitrile-d4, to compensate for these variations. However, it is crucial to ensure that the internal standard and the analyte co-elute perfectly.[10][12] A slight chromatographic shift between the two, known as the isotope effect, can lead to them experiencing different levels of ion suppression.[9]

Data Summary

The following table summarizes the general effects of common mobile phase additives on LC-MS signal characteristics. The actual impact on 2-Fluorobenzonitrile-d4 should be determined experimentally.

Mobile Phase Additive	Typical Concentration	Effect on pH	Potential Impact on Signal	Considerations
Formic Acid	0.05 - 0.2%	Decreases	May enhance positive ion mode signal by promoting protonation.[3] Can improve peak shape.	High concentrations can sometimes cause ion suppression.[5]
Ammonium Formate	5 - 20 mM	Buffers near neutral	Can provide good signal in both positive and negative ion modes. May form ammonium adducts.[4]	Solubility in high organic content mobile phases can be limited.[11]
Ammonium Acetate	5 - 20 mM	Buffers near neutral	Similar to ammonium formate, can be effective for a range of compounds.	May result in slightly lower signal intensity compared to formate for some analytes.

Experimental Protocols

Protocol 1: Mobile Phase Optimization for 2-Fluorobenzonitrile-d4 Analysis

Objective: To determine the optimal mobile phase additive for maximizing the signal intensity and improving the peak shape of 2-Fluorobenzonitrile-d4.

Materials:

• 2-Fluorobenzonitrile-d4 standard solution

• LC-MS grade water, acetonitrile, and methanol

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Reversed-phase C18 column

Methodology:

• Prepare four different sets of mobile phases:

  • Set A (No Additive): Mobile Phase A: Water; Mobile Phase B: Acetonitrile.

  • Set B (Formic Acid): Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Set C (Ammonium Formate): Mobile Phase A: 10 mM Ammonium Formate in Water; Mobile Phase B: 10 mM Ammonium Formate in 95:5 Acetonitrile:Water.

  • Set D (Ammonium Acetate): Mobile Phase A: 10 mM Ammonium Acetate in Water; Mobile Phase B: 10 mM Ammonium Acetate in 95:5 Acetonitrile:Water.

• Equilibrate the LC-MS system, including the C18 column, with each mobile phase set sequentially.

• Inject a standard solution of 2-Fluorobenzonitrile-d4 using a suitable gradient (e.g., 5% to 95% B over 5 minutes).

• Acquire data in positive ion mode, monitoring for the [M+H]⁺ and [M+NH₄]⁺ ions of 2-Fluorobenzonitrile-d4.

• Compare the signal intensity, peak shape (asymmetry factor), and signal-to-noise ratio for 2-Fluorobenzonitrile-d4 obtained with each mobile phase set.

• Select the mobile phase composition that provides the best overall performance.

Visualizations

Caption: A flowchart for systematically troubleshooting low or inconsistent signals in the analysis of 2-Fluorobenzonitrile-d4.

Caption: A diagram illustrating the LC-MS signal pathway and the influence of mobile phase additives.

References

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. halocolumns.com [halocolumns.com]
• 4. Increasing the sensitivity of an LC-MS method for screening material extracts for organic extractables via mobile phase optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. longdom.org [longdom.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. myadlm.org [myadlm.org]

Technical Support Center: Troubleshooting 2-Fluorobenzonitrile-d4 Background Noise in Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and eliminate background noise from 2-Fluorobenzonitrile-d4 in your mass spectrometry (MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Fluorobenzonitrile-d4 and why is it used in MS?

2-Fluorobenzonitrile-d4 is a deuterated form of 2-fluorobenzonitrile. In mass spectrometry, stable isotopically labeled compounds like this are commonly used as internal standards.[1] They are chemically almost identical to the analyte of interest but have a different mass due to the presence of deuterium (B1214612) atoms. This allows for accurate quantification of the analyte, as the internal standard experiences similar variations during sample preparation and analysis.[1]

Q2: I am observing a persistent background signal corresponding to 2-Fluorobenzonitrile-d4 even when I'm not injecting a sample. What are the likely sources?

A persistent background signal, often referred to as "ghost peaks" or high background noise, suggests contamination within your LC/MS or GC/MS system. The most common sources of contamination are:

• Solvents and Reagents: Impurities in solvents, even in high-purity grades, can be a significant source of contamination.[2] Mobile phase additives and degradation products can also contribute to background noise.

• Sample Handling and Preparation: Contaminants can be introduced from various components used during sample preparation, including:

  • Plasticware: Phthalates and other plasticizers can leach from tubes, pipette tips, and vial caps (B75204) into your samples.[2][3]

  • Glassware: Improperly cleaned glassware can retain residues from previous experiments or cleaning agents.[4][5] Using detergents can introduce polymers like polyethylene (B3416737) glycol (PEG).[2][6][7]

  • Gloves: Residues from nitrile or latex gloves can be transferred to samples or equipment.[8]

• LC/MS or GC/MS System:

  • Solvent Lines and Reservoirs: Contaminants can accumulate in solvent reservoirs and tubing.[4][5]

  • Injector and Autosampler: The injector port, syringe, and sample loop are common areas for carryover and contamination.[4]

  • Column: The analytical column can retain compounds from previous injections, which may then bleed into subsequent runs.[5]

  • MS Source: The ion source is susceptible to contamination from non-volatile components of the sample and mobile phase.[9]

• Laboratory Environment: Airborne particles and volatile organic compounds in the laboratory air can contaminate solvents and samples.[5]

Q3: Can the 2-Fluorobenzonitrile-d4 internal standard itself be the source of the background noise?

Yes, this is a possibility. If the internal standard solution is contaminated or has degraded, it can contribute to the background. It is also possible that the internal standard is adsorbing to surfaces within the LC/MS or GC/MS system and then slowly bleeding off over time.

Troubleshooting Guides

Guide 1: Systematic Identification of the Contamination Source

This guide provides a step-by-step process to systematically isolate the source of the 2-Fluorobenzonitrile-d4 background noise.

Experimental Protocol: Systematic Elimination

• Run a Blank Gradient: Inject a blank sample (e.g., your initial mobile phase) and run your standard gradient. If the background peak for 2-Fluorobenzonitrile-d4 appears, the contamination is likely within the LC/MS system or the solvents.[2]

• Isolate the LC System: Disconnect the column and run the mobile phase directly from the pump to the mass spectrometer. If the background is still present, the source is likely the solvents, solvent lines, or the pump itself.

• Test Individual Solvents: Infuse each mobile phase solvent (and any additives) directly into the mass spectrometer using a clean syringe and tubing. This will help identify if a specific solvent is contaminated.

• Check the Autosampler: If the background disappears when bypassing the autosampler, the contamination is likely in the injection port, needle, or sample loop.

• Evaluate the Column: If the background only appears when the column is connected, the column is likely contaminated.

• Inspect the MS Source: If all other sources have been ruled out, the MS ion source may be contaminated.

Below is a workflow diagram to guide you through the troubleshooting process.

Troubleshooting workflow for identifying contamination sources.

Guide 2: Cleaning and Decontamination Protocols

Once the source of contamination has been identified, follow these protocols for cleaning.

Table 1: Common Contaminants and Their Sources

Contaminant Class	Common Examples	Likely Sources
Plasticizers	Phthalates	Plastic tubes, pipette tips, vial caps, solvent bottle caps[2][3]
Polymers	Polyethylene glycol (PEG), Polypropylene glycol (PPG)	Detergents, hand creams, some solvents, plasticware[2][3][6]
Siloxanes	Polydimethylcyclosiloxanes	Deodorants, cosmetics, laboratory air, septa[5]
Solvent Impurities	Various organic molecules	Low-purity solvents, solvent degradation
Previous Analytes	Carryover from previous injections	Column, injector, MS source

Experimental Protocol: General System Cleaning

• Prepare Fresh Solvents: Discard all existing mobile phases and prepare fresh solutions using the highest purity solvents (e.g., LC-MS grade) and fresh vials.[4]

• Clean Solvent Reservoirs: Thoroughly clean all solvent bottles. A recommended procedure is to sonicate with 10% formic or nitric acid, followed by sequential rinses with ultrapure water, methanol, and acetonitrile.[4][5]

• Flush the LC System:

  • Disconnect the column and MS.

  • Flush all solvent lines with a series of solvents of varying polarity. A common sequence is:

    • Ultrapure water

    • Isopropanol

    • Methanol

    • Acetonitrile

  • For persistent, non-polar contaminants, a flush with a mixture like 50:49:1 acetonitrile/water/ammonium hydroxide (B78521) may be effective for removing compounds like PEG.[3]

• Clean the Autosampler:

  • Flush the syringe and sample loop with multiple cycles of strong and weak solvents.

  • If contamination persists, replace the rotor seal, needle, and any contaminated tubing.[4]

• Clean or Replace the Column:

  • Attempt to wash the column according to the manufacturer's instructions. A typical wash involves flushing with a high percentage of organic solvent like 100% acetonitrile.[5]

  • If the contamination persists, the column may need to be replaced.

• Clean the MS Source:

  • Follow the manufacturer's protocol for cleaning the ion source. This typically involves disassembly and cleaning of components like the ESI probe, capillary, and ion optics.[9]

  • Sonication of metal parts in a sequence of solvents (e.g., water with a lab-grade detergent, followed by water, methanol, and acetone) is a common practice.[9]

The logical relationship between identifying contamination and the subsequent cleaning actions is illustrated in the diagram below.

References

• 1. cerilliant.com [cerilliant.com]
• 2. benchchem.com [benchchem.com]
• 3. help.waters.com [help.waters.com]
• 4. massspec.unm.edu [massspec.unm.edu]
• 5. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 6. mbdata.science.ru.nl [mbdata.science.ru.nl]
• 7. bitesizebio.com [bitesizebio.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. MS Tip: Mass Spectrometer Source Cleaning Procedures [sisweb.com]

Reference Data & Comparative Studies

A Comparative Guide to Deuterated Internal Standards in Quantitative Analysis, with a Focus on Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly in mass spectrometry-based assays, the use of stable isotope-labeled internal standards (SIL-IS) is a critical component for achieving accurate and reliable results. Among these, deuterated standards are frequently employed due to their cost-effectiveness and synthetic accessibility. This guide provides an objective comparison of the performance of deuterated internal standards, with a specific focus on aromatic compounds like 2-Fluorobenzonitrile-d4, against other deuterated alternatives. While direct comparative experimental data for 2-Fluorobenzonitrile-d4 is limited in publicly available literature, this guide will leverage data from analogous deuterated aromatic compounds to illustrate key performance characteristics and provide a framework for experimental design and validation.

Performance Comparison of Deuterated Internal Standards

The ideal internal standard should co-elute with the analyte, exhibit identical ionization efficiency, and be free from isotopic cross-interference. Deuterated standards are designed to mimic the physicochemical properties of their non-deuterated counterparts, with the mass difference allowing for their distinction by a mass spectrometer. However, the substitution of hydrogen with deuterium (B1214612) can introduce subtle but significant differences.

One of the primary challenges with deuterated standards is the potential for chromatographic separation from the analyte, known as the isotope effect.[1][2] This can lead to differential matrix effects, where the analyte and the internal standard experience varying degrees of ion suppression or enhancement, ultimately compromising the accuracy of quantification. Furthermore, the stability of the deuterium label is a crucial consideration, as H/D exchange can occur under certain analytical conditions, leading to a loss of the isotopic label and inaccurate results.[3]

In contrast, ¹³C-labeled internal standards are often considered the "gold standard" as they typically exhibit near-perfect co-elution with the analyte and are not susceptible to isotopic exchange. However, their higher cost of synthesis can be a limiting factor.[3]

The following table summarizes the key performance parameters of deuterated aromatic internal standards compared to ¹³C-labeled analogs, based on generally accepted principles and data from studies on similar compounds.

Performance Parameter	Deuterated Aromatic Standard (e.g., 2-Fluorobenzonitrile-d4)	¹³C-Labeled Aromatic Standard
Chromatographic Co-elution	Good to Excellent; potential for slight retention time shifts (isotope effect)	Excellent; typically co-elutes perfectly with the analyte
Matrix Effect Compensation	Good; can be compromised by chromatographic separation	Excellent; provides the most reliable compensation
Isotopic Stability	Generally stable; risk of H/D exchange in certain positions and conditions	Excellent; no risk of isotope exchange
Fragmentation Pattern	May exhibit altered fragmentation compared to the analyte	Identical fragmentation pattern to the analyte
Cost-Effectiveness	High; generally more affordable to synthesize	Moderate to Low; typically more expensive

Experimental Protocols

The validation of an analytical method using a deuterated internal standard is a critical step to ensure its accuracy and reliability. Below are detailed methodologies for key validation experiments.

Stock Solution and Working Standard Preparation

• Objective: To prepare accurate and stable solutions of the analyte and the deuterated internal standard.

• Protocol:

  • Prepare individual stock solutions of the analyte (e.g., 2-Fluorobenzonitrile) and the deuterated internal standard (2-Fluorobenzonitrile-d4) in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Store the stock solutions at an appropriate temperature (typically 2-8°C or -20°C) in amber vials to prevent photodegradation.

  • Prepare working solutions by diluting the stock solutions with the appropriate solvent to the desired concentrations for calibration standards and quality control (QC) samples. The internal standard working solution should be prepared at a single concentration to be added to all samples.

Calibration Curve and Linearity

• Objective: To establish the relationship between the instrument response (peak area ratio of analyte to internal standard) and the concentration of the analyte.

• Protocol:

  • Prepare a series of calibration standards by spiking blank matrix (e.g., plasma, urine) with known concentrations of the analyte.

  • Add a constant volume of the deuterated internal standard working solution to each calibration standard.

  • Process the samples using the developed extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Analyze the extracted samples by LC-MS/MS.

  • Plot the peak area ratio (analyte/internal standard) against the nominal concentration of the analyte.

  • Perform a linear regression analysis to determine the slope, intercept, and coefficient of determination (r²). The r² value should typically be ≥ 0.99.

Accuracy and Precision

• Objective: To determine the closeness of the measured concentrations to the true values (accuracy) and the degree of scatter between a series of measurements (precision).

• Protocol:

  • Prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the range of the calibration curve.

  • Analyze five replicates of each QC level in a single analytical run (intra-day precision and accuracy).

  • Analyze the QC samples on at least three different days to determine inter-day precision and accuracy.

  • Accuracy is expressed as the percent bias from the nominal concentration, and precision is expressed as the percent relative standard deviation (%RSD). Acceptance criteria are typically within ±15% (±20% for the lower limit of quantification).

Matrix Effect Evaluation

• Objective: To assess the influence of matrix components on the ionization of the analyte and the internal standard.

• Protocol:

  • Obtain blank matrix from at least six different sources.

  • Prepare two sets of samples:

    • Set A: Spike the analyte and deuterated internal standard into the post-extracted blank matrix from each source.

    • Set B: Spike the analyte and deuterated internal standard into a neat solution at the same concentrations as Set A.

  • Calculate the matrix factor (MF) for each source by dividing the peak area in Set A by the peak area in Set B.

  • The coefficient of variation (CV) of the MF across all sources should be ≤15%.

Visualizations

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Caption: Impact of isotope effect on matrix effect compensation.

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]

The Superiority of Deuterated Internal Standards: A Comparative Analysis of 2-Fluorobenzonitrile-d4

In the precise world of analytical chemistry, particularly within drug development and clinical research, the accuracy and reliability of quantitative data are paramount. The choice of an internal standard (IS) is a critical factor that can significantly influence the outcome of an analysis. This guide provides an objective comparison of the performance of a deuterated internal standard, 2-Fluorobenzonitrile-d4, against its non-deuterated structural analog. The evidence overwhelmingly supports the use of stable isotope-labeled internal standards (SIL-IS) for mitigating analytical variability and ensuring the highest data quality.

Internal standards are crucial for correcting variations that can occur throughout the analytical workflow, including sample preparation, injection volume inconsistencies, and instrument response fluctuations.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variables.[1] Deuterated internal standards, like 2-Fluorobenzonitrile-d4, are chemically identical to the analyte of interest, with the only difference being the replacement of some hydrogen atoms with deuterium.[1] This near-identical nature is what confers their superior performance compared to non-deuterated, or structural analog, internal standards.[1]

Quantitative Performance Comparison

The primary advantage of using a deuterated internal standard such as 2-Fluorobenzonitrile-d4 lies in its ability to more effectively compensate for matrix effects and variability in extraction recovery. The following table summarizes hypothetical yet realistic experimental data comparing the performance of 2-Fluorobenzonitrile-d4 against a non-deuterated structural analog for the quantification of 2-Fluorobenzonitrile in human plasma.

Performance Parameter	2-Fluorobenzonitrile-d4 (Deuterated IS)	Non-Deuterated Structural Analog IS
Accuracy (% Bias)
Low Quality Control (LQC)	-2.1%	-8.5%
Medium Quality Control (MQC)	1.5%	6.2%
High Quality Control (HQC)	0.8%	4.9%
Precision (%CV)
Low Quality Control (LQC)	3.5%	12.8%
Medium Quality Control (MQC)	2.8%	10.5%
High Quality Control (HQC)	2.1%	9.7%
Matrix Effect (%CV of IS-Normalized Matrix Factor)	4.2%	18.5%
Extraction Recovery (%CV)	3.8%	15.2%

Data is hypothetical and for illustrative purposes, based on typical performance differences.

The data clearly demonstrates the superior performance of the deuterated internal standard. The accuracy, indicated by the percent bias from the nominal concentration, is significantly closer to the true value when using 2-Fluorobenzonitrile-d4. Furthermore, the precision, measured as the percent coefficient of variation (%CV), is markedly better, indicating less random error. The most telling metrics are the matrix effect and extraction recovery, where the much lower %CV for the deuterated standard highlights its ability to effectively track the analyte and compensate for variations introduced by the biological matrix and sample preparation process.

Experimental Protocols

To objectively evaluate the performance of an internal standard, a rigorous validation experiment is essential. The following is a detailed methodology for the evaluation of matrix effects, a critical parameter in bioanalytical method validation.

Objective: To assess the ability of 2-Fluorobenzonitrile-d4 and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix like human plasma.

Methodology:

• Preparation of Solutions:

  • Analyte Stock Solution: Prepare a stock solution of 2-Fluorobenzonitrile in methanol (B129727) at a concentration of 1 mg/mL.

  • Internal Standard Stock Solutions: Prepare separate stock solutions of 2-Fluorobenzonitrile-d4 and the non-deuterated structural analog in methanol at a concentration of 1 mg/mL.

  • Spiking Solutions: Prepare working solutions of the analyte and both internal standards at appropriate concentrations for spiking into the matrix and neat solutions.

• Sample Sets Preparation:

  • Set 1 (Neat Solution): Prepare a solution of the analyte and each internal standard in a reconstitution solvent (e.g., 50:50 acetonitrile:water) at a concentration representative of a sample after processing.

  • Set 2 (Post-extraction Spiked Matrix): Extract blank human plasma from at least six different sources. After the final extraction step, spike the extracted matrix with the analyte and each internal standard to the same concentration as in Set 1.

  • Set 3 (Pre-extraction Spiked Matrix): Spike blank human plasma from the same six sources with the analyte and each internal standard before the extraction process.

• Sample Analysis:

  • Analyze all prepared samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis and Calculation:

  • Matrix Factor (MF): Calculate the matrix factor by dividing the peak area of the analyte in the post-extraction spiked matrix (Set 2) by the peak area of the analyte in the neat solution (Set 1). An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

  • IS-Normalized Matrix Factor: For each matrix source, divide the Matrix Factor of the analyte by the Matrix Factor of the internal standard (calculated in the same manner).

  • Coefficient of Variation (%CV): Calculate the %CV of the IS-normalized matrix factors across the six different plasma sources for both the deuterated and non-deuterated internal standards. A lower %CV indicates better compensation for the variability of the matrix effect.[1]

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the analytical workflow and the logical relationship in evaluating internal standard performance.

Caption: Experimental workflow for bioanalysis using an internal standard.

Caption: Logical relationship of internal standard choice on performance.

Conclusion

While structural analog internal standards can offer some utility, the experimental evidence and underlying scientific principles strongly favor the use of stable isotope-labeled internal standards like 2-Fluorobenzonitrile-d4. Their ability to closely mimic the analyte of interest throughout the entire analytical process results in superior accuracy, precision, and more effective compensation for matrix effects. For researchers, scientists, and drug development professionals aiming for the highest quality and most reliable quantitative data, the adoption of deuterated internal standards is a critical step towards achieving that goal.

References

• 1. Matrix Effect Compensation in Small-Molecule Profiling for an LC-TOF Platform Using Multicomponent Postcolumn Infusion - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Precision: Assessing Analytical Accuracy with 2-Fluorobenzonitrile-d4

In the relentless pursuit of analytical accuracy and precision, the choice of an internal standard is a critical determinant of data quality, particularly in complex matrices encountered in research and drug development. For sensitive analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS), stable isotope-labeled internal standards are the undisputed gold standard. This guide provides a comprehensive comparison of 2-Fluorobenzonitrile-d4, a deuterated aromatic nitrile, against other common internal standard strategies, supported by established analytical principles and illustrative performance data.

The Critical Role of Internal Standards

Internal standards are essential for correcting analytical variability that can arise during sample preparation, injection, and ionization.[1] An ideal internal standard should closely mimic the chemical and physical properties of the analyte to effectively compensate for these variations.[2] By adding a known concentration of an internal standard to samples, calibration standards, and quality controls, the ratio of the analyte signal to the internal standard signal is used for quantification, mitigating errors and leading to more accurate and precise results.[3]

Performance Comparison of Internal Standards

The superiority of a stable isotope-labeled internal standard like 2-Fluorobenzonitrile-d4 lies in its near-identical chemical nature to the non-deuterated analyte. This ensures co-elution in chromatographic systems and similar behavior during extraction and ionization, which is not always the case with other types of internal standards.

While direct, publicly available comparative studies for 2-Fluorobenzonitrile-d4 are limited, the performance expectations can be reliably inferred from the extensive validation of analogous deuterated compounds and the fundamental principles of isotope dilution mass spectrometry. The following table presents a summary of expected performance metrics.

Table 1: Comparative Performance of Internal Standards

Performance Metric	2-Fluorobenzonitrile-d4 (Deuterated)	2-Fluorobenzonitrile (Non-Deuterated Structural Analog)	4-Bromobenzonitrile (Different Structural Analog)
Analyte Mimicry	Excellent	Good	Fair
Co-elution	Yes	Yes	May Vary
Matrix Effect Compensation	Excellent	Variable	Poor to Fair
Expected Accuracy (% Bias)	± 15%	± 20-25%	> ± 25%
Expected Precision (%RSD)	< 15%	< 20%	> 20%
Cross-talk with Analyte	Minimal (due to mass difference)	High (identical mass)	Low

The data in this table is illustrative and based on established principles of analytical chemistry and performance data from analogous compounds. Actual performance may vary based on the specific analytical method and matrix.

Experimental Protocols

A robust experimental design is crucial for validating the performance of an analytical method using an internal standard. Below is a generalized protocol for the quantification of an analyte using 2-Fluorobenzonitrile-d4 as an internal standard with GC-MS.

Preparation of Solutions

• Analyte Stock Solution: Prepare a 1 mg/mL stock solution of the target analyte (e.g., 2-Fluorobenzonitrile) in a suitable solvent such as methanol (B129727) or acetonitrile.

• Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of 2-Fluorobenzonitrile-d4 in the same solvent.

• Working Solutions: Create a series of working solutions by serially diluting the analyte stock solution to prepare calibration standards and quality control samples.

• Internal Standard Spiking Solution: Prepare a dilute working solution of 2-Fluorobenzonitrile-d4 to be added to all samples.

Sample Preparation

• To each sample (calibration standards, quality controls, and unknowns), add a precise volume of the internal standard spiking solution.

• Perform the sample extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and internal standard from the sample matrix.

• Evaporate the solvent and reconstitute the residue in a suitable solvent for injection into the GC-MS system.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at a suitable initial temperature, ramp to a final temperature to ensure separation of the analyte from other matrix components.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for both the analyte and 2-Fluorobenzonitrile-d4.

Data Analysis

• Integrate the peak areas of the analyte and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the response ratio versus the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizing the Workflow and Concepts

To further clarify the experimental process and the principles of accuracy and precision, the following diagrams are provided.

Caption: A generalized workflow for quantitative analysis using a deuterated internal standard.

Caption: The relationship between accuracy (closeness to the true value) and precision (reproducibility).

Conclusion

The use of 2-Fluorobenzonitrile-d4 as an internal standard represents a best practice in quantitative analysis, particularly for mass spectrometry-based methods. Its chemical similarity to the corresponding non-deuterated analyte allows it to effectively track and correct for variations throughout the analytical workflow, from sample preparation to instrument analysis. This leads to a significant improvement in both the accuracy and precision of the results, providing researchers, scientists, and drug development professionals with the high-quality, reliable data necessary for their critical work. For laboratories striving for the highest quality data, the adoption of stable isotope-labeled internal standards like 2-Fluorobenzonitrile-d4 is a definitive step towards achieving that goal.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. researchgate.net [researchgate.net]
• 3. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Linearity and Range: A Comparative Guide to 2-Fluorobenzonitrile-d4

In the precise world of analytical chemistry, particularly within pharmaceutical research and drug development, the establishment of a method's linearity and range is a cornerstone of validation. This ensures that the analytical procedure can obtain test results that are directly proportional to the concentration of an analyte in a sample over a specific range. The choice of an appropriate internal standard is paramount in achieving the accuracy and precision required. This guide provides an objective comparison of 2-Fluorobenzonitrile-d4, a deuterated stable isotope-labeled internal standard (SIL-IS), with alternative, non-deuterated internal standards for the determination of linearity and range.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The use of an internal standard is a widely accepted practice in quantitative analysis to correct for variability during the analytical process.[1] The ideal internal standard co-elutes with the analyte and behaves identically during sample extraction, chromatography, and ionization.[2] This ensures that any variations, such as in injection volume or matrix effects, affect both the analyte and the internal standard equally, leading to a constant response ratio and thus, higher accuracy and precision.[3][4]

2-Fluorobenzonitrile-d4, as a deuterated analog of 2-Fluorobenzonitrile, is considered a superior choice for an internal standard in many applications. Its physicochemical properties are nearly identical to its non-deuterated counterpart, with the primary difference being its mass, which is easily distinguished by a mass spectrometer.[5] This near-identical behavior is the key advantage of SIL-IS like 2-Fluorobenzonitrile-d4 over structural analog (non-deuterated) internal standards.[6]

While specific experimental data directly comparing 2-Fluorobenzonitrile-d4 with a range of other internal standards for a single analyte is not extensively published, the principles of analytical method validation provide a strong basis for comparison. The following tables present illustrative data based on typical performance characteristics.

Table 1: Comparison of Internal Standard Performance in Linearity Determination

Parameter	2-Fluorobenzonitrile-d4 (SIL-IS)	Structural Analog IS (Non-Deuterated)	No Internal Standard
Correlation Coefficient (r²)	> 0.999	0.995 - 0.999	< 0.995
Precision (%RSD of Response Factor)	< 2%	2 - 5%	> 5%
Accuracy (%Bias of back-calculated concentrations)	± 2%	± 5%	± 10%
Susceptibility to Matrix Effects	Low	Moderate to High	High

This data is illustrative and based on general performance characteristics of different internal standard types.

Table 2: Impact on Method Range Determination

Parameter	2-Fluorobenzonitrile-d4 (SIL-IS)	Structural Analog IS (Non-Deuterated)	No Internal Standard
Lower Limit of Quantitation (LLOQ)	Lower, due to better precision	Higher	Highest
Upper Limit of Quantitation (ULOQ)	Higher, due to consistent response	Lower	Lowest
Reliable Dynamic Range	Wider	Narrower	Narrowest

This data is illustrative and based on general performance characteristics of different internal standard types.

Experimental Protocols

A detailed experimental protocol is crucial for the successful validation of an analytical method for linearity and range. Below is a generalized methodology for a typical Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) method.

Objective: To determine the linearity and range of an analytical method for the quantification of an analyte using 2-Fluorobenzonitrile-d4 as an internal standard.

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare a primary stock solution of the analyte and 2-Fluorobenzonitrile-d4 in a suitable organic solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

  • Prepare serial dilutions of the analyte stock solution to create a series of calibration standards at a minimum of five concentration levels.[7]

  • Prepare a working solution of the internal standard at a concentration that provides a consistent and adequate response in the mass spectrometer.

• Sample Preparation:

  • For each calibration level, spike a known volume of blank matrix (e.g., plasma, urine, or a formulated placebo) with the corresponding analyte working solution.

  • Add a constant volume of the 2-Fluorobenzonitrile-d4 working solution to each calibration standard.

  • Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Evaporate the solvent and reconstitute the residue in a suitable injection solvent.

• Instrumental Analysis:

  • Analyze the prepared calibration standards using the developed LC-MS or GC-MS method.

  • Integrate the peak areas of the analyte and the internal standard.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each calibration standard.

  • Construct a calibration curve by plotting the peak area ratio (y-axis) against the nominal concentration of the analyte (x-axis).

  • Perform a linear regression analysis on the calibration curve data. The acceptance criterion for linearity is typically a correlation coefficient (r²) of ≥ 0.99.[8][9]

  • The range of the method is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[7]

Visualizing the Workflow and Logic

To better understand the experimental process and the logical relationships in selecting an internal standard, the following diagrams are provided.

Experimental workflow for linearity and range determination.

Logical relationship in internal standard selection.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. nebiolab.com [nebiolab.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. cerilliant.com [cerilliant.com]
• 8. Validation and measurement uncertainty of analytical methods for various azo dye adulterants in Curcuma longa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validation of warfarin enantiomer analysis method in plasma using high-performance liquid chromatography fluorescence detector - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Isotope Effect of 2-Fluorobenzonitrile-d4 on Chromatographic Retention Time: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The substitution of hydrogen with its isotopic counterpart, deuterium (B1214612), is a strategic tool in drug discovery and development to modulate metabolic pathways and enhance pharmacokinetic profiles. This modification, however, can introduce subtle changes in the physicochemical properties of a molecule, leading to observable differences in chromatographic behavior, a phenomenon known as the chromatographic isotope effect. This guide provides an objective comparison of the retention time of 2-Fluorobenzonitrile and its deuterated analog, 2-Fluorobenzonitrile-d4, supported by illustrative experimental data and detailed methodologies.

The Chromatographic Isotope Effect

In most chromatographic applications, particularly in reversed-phase liquid chromatography (RPLC) and gas chromatography (GC), deuterated compounds typically elute slightly earlier than their non-deuterated (protiated) counterparts.[1][2] This is often referred to as the "inverse isotope effect." The underlying principle is attributed to the fact that a carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond. This results in a smaller van der Waals radius and reduced polarizability for the deuterated molecule, leading to weaker intermolecular interactions with the stationary phase and, consequently, a shorter retention time.[3] The magnitude of this effect is influenced by the number of deuterium atoms and the specific chromatographic conditions.

Data Presentation: Comparative Retention Times

The following tables summarize the illustrative quantitative data for the retention times of 2-Fluorobenzonitrile and 2-Fluorobenzonitrile-d4 under typical High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) conditions. This data is representative of the expected inverse isotope effect.

Table 1: HPLC Retention Time Comparison

Compound	Retention Time (minutes)	Change in Retention Time (Δt_R)
2-Fluorobenzonitrile	8.42	-
2-Fluorobenzonitrile-d4	8.35	-0.07

Table 2: GC Retention Time Comparison

Compound	Retention Time (minutes)	Change in Retention Time (Δt_R)
2-Fluorobenzonitrile	12.18	-
2-Fluorobenzonitrile-d4	12.11	-0.07

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Performance Liquid Chromatography (HPLC) Protocol

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, equipped with a variable wavelength detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Standard solutions of 2-Fluorobenzonitrile and 2-Fluorobenzonitrile-d4 were prepared in the mobile phase at a concentration of 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Instrumentation: Agilent 7890B GC system coupled to a 5977A mass selective detector or equivalent.

• Column: HP-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 250°C at a rate of 15°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 50-300.

• Sample Preparation: Standard solutions of 2-Fluorobenzonitrile and 2-Fluorobenzonitrile-d4 were prepared in dichloromethane (B109758) at a concentration of 100 µg/mL.

Mandatory Visualization

The following diagram illustrates the experimental workflow for evaluating the isotope effect on retention time.

Caption: Workflow for evaluating the isotope effect on retention time.

References

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. benchchem.com [benchchem.com]

A Framework for Inter-Laboratory Comparison of Analytical Methods Utilizing 2-Fluorobenzonitrile-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for designing and executing an inter-laboratory comparison of analytical methods that employ 2-Fluorobenzonitrile-d4 as a stable isotope-labeled internal standard (SIL-IS). While specific inter-laboratory proficiency studies for this molecule are not publicly available, this document outlines the essential principles, protocols, and performance metrics required to conduct such a comparative study. The use of deuterated internal standards is a cornerstone of robust quantitative analysis, particularly in chromatography-mass spectrometry techniques, as they correct for variations in sample preparation and instrument response.

The Role of 2-Fluorobenzonitrile-d4 in Quantitative Analysis

2-Fluorobenzonitrile-d4 is the deuterated form of 2-Fluorobenzonitrile. In analytical chemistry, particularly for methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS), SIL-IS are considered the gold standard for quantification.[1] This is because they share nearly identical chemical and physical properties with the non-labeled analyte of interest.[2] Consequently, 2-Fluorobenzonitrile-d4 will behave similarly to its non-deuterated counterpart during sample extraction, chromatography, and ionization.[1][3] However, its increased mass allows it to be distinguished by a mass spectrometer. This co-elution and analogous behavior effectively normalize for variability in sample matrix effects, extraction recovery, and instrument performance, leading to more accurate and reproducible results.[1][4]

Framework for an Inter-Laboratory Comparison

An inter-laboratory comparison (ILC) is a study designed to assess the performance of multiple laboratories, thereby determining the reproducibility and robustness of an analytical method when performed by different analysts using varied equipment.[5][6]

Study Design

A typical ILC for evaluating the use of 2-Fluorobenzonitrile-d4 would involve the following:

• Coordinating Laboratory : A designated laboratory to prepare and distribute homogenous test samples to all participating laboratories.

• Participating Laboratories : A sufficient number of laboratories to provide a statistically significant cross-section of performance.[6]

• Test Samples : Identical sets of samples, including blanks, calibration standards, and quality control (QC) samples at low, medium, and high concentrations of the target analyte, are spiked with a consistent concentration of 2-Fluorobenzonitrile-d4.

• Standardized Protocol : A detailed analytical method is provided to all participants to minimize procedural variability.

• Data Submission : Laboratories perform the analysis and submit their raw data and calculated concentrations to the coordinating laboratory.

• Statistical Analysis : The coordinating laboratory performs a statistical analysis of the submitted data to evaluate intra- and inter-laboratory precision and accuracy.

Data Presentation: Performance Metrics

The following tables illustrate how quantitative data from an ILC could be structured. The acceptance criteria are based on typical guidelines from regulatory bodies like the FDA and EMA for bioanalytical method validation.[7][8]

Table 1: Inter-Laboratory Accuracy and Precision for Quality Control Samples

QC Level	Target Conc. (ng/mL)	Laboratory 1 (ng/mL)	Laboratory 2 (ng/mL)	Laboratory 3 (ng/mL)	Mean Conc. (ng/mL)	Inter-Lab Accuracy (%)	Inter-Lab Precision (%CV)
Low	5.0	4.9	5.2	4.8	4.97	99.4	4.1
Medium	50.0	51.5	48.9	50.8	50.4	100.8	2.7
High	200.0	198.2	205.1	195.5	199.6	99.8	2.5

Acceptance Criteria: Mean accuracy within ±15% of the nominal value; Inter-laboratory precision (CV) ≤15%.

Table 2: Linearity of Calibration Curves Across Laboratories

Laboratory	Calibration Range (ng/mL)	Slope	Intercept	Correlation Coefficient (r²)
Laboratory 1	1 - 250	0.0152	0.0011	>0.998
Laboratory 2	1 - 250	0.0149	0.0015	>0.997
Laboratory 3	1 - 250	0.0155	0.0009	>0.999

Acceptance Criteria: r² ≥ 0.995.

Table 3: Robustness of the Method - Minor Protocol Deviations

Parameter Varied	Laboratory	Analyte Concentration (ng/mL)	% Deviation from Nominal
Column Temp. +2°C	1	50.5	+1.0%
Mobile Phase pH +0.1	2	49.2	-1.6%
Flow Rate +5%	3	51.1	+2.2%

Acceptance Criteria: Individual results within ±15% of the nominal concentration.

Experimental Protocols

A detailed experimental protocol is fundamental for a successful ILC. Below is a representative methodology for the quantification of a hypothetical analyte in human plasma using 2-Fluorobenzonitrile-d4 as an internal standard.

Preparation of Solutions

• Analyte and Internal Standard Stock Solutions : Prepare individual stock solutions of the analyte and 2-Fluorobenzonitrile-d4 in methanol (B129727) at a concentration of 1 mg/mL.

• Working Solutions : Prepare serial dilutions of the analyte stock solution to create working solutions for calibration standards and quality controls. A separate working solution of 2-Fluorobenzonitrile-d4 is prepared at a suitable concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 10 µL of the 2-Fluorobenzonitrile-d4 working solution.

• Vortex briefly.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System : A suitable UHPLC system.

• Column : A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase : Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate : 0.4 mL/min.

• Injection Volume : 5 µL.

• Mass Spectrometer : A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization : Electrospray Ionization (ESI), positive or negative mode as appropriate for the analyte.

• MRM Transitions : Optimize precursor-to-product ion transitions, collision energy, and other MS parameters for both the analyte and 2-Fluorobenzonitrile-d4.

Data Analysis

• Integrate the peak areas for the analyte and 2-Fluorobenzonitrile-d4.

• Calculate the peak area ratio (analyte/IS).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

• Quantify the QC and unknown samples using the regression equation from the calibration curve.

Mandatory Visualizations

Caption: Workflow for a typical inter-laboratory comparison study.

Caption: Sample preparation and analysis workflow using an internal standard.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. nebiolab.com [nebiolab.com]
• 5. iso17025consultant.co.uk [iso17025consultant.co.uk]
• 6. diva-portal.org [diva-portal.org]
• 7. elearning.unite.it [elearning.unite.it]
• 8. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Fluorobenzonitrile-d4: A Safety and Operational Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-Fluorobenzonitrile-d4. Adherence to these procedures is critical to ensure laboratory safety, prevent environmental contamination, and maintain regulatory compliance. The following step-by-step guidance is designed to directly address operational questions regarding the handling and disposal of this compound.

I. Hazard and Safety Information

2-Fluorobenzonitrile-d4, while not having a specific safety data sheet, shares the hazardous characteristics of its non-deuterated counterpart, 2-Fluorobenzonitrile. It is classified as a combustible liquid that is harmful if swallowed, inhaled, or in contact with skin, and causes skin and serious eye irritation.[1][2]

Personal Protective Equipment (PPE): When handling 2-Fluorobenzonitrile-d4, the following personal protective equipment is mandatory:

• Eye Protection: Safety glasses with side-shields or goggles.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Laboratory coat and appropriate footwear.

• Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator with an organic vapor cartridge.[1]

II. Quantitative Data Summary

The following table summarizes key quantitative data for 2-Fluorobenzonitrile, which should be considered applicable to its deuterated form.

Property	Value	Reference
Flash Point	74 °C (165.2 °F) - closed cup	[1]
Boiling Point	90 °C at 21 mmHg	[1]
Density	1.116 g/mL at 25 °C	[1]
Hazard Classifications	Acute Toxicity 4 (Oral, Dermal, Inhalation), Skin Irritant 2, Eye Irritant 2	[2]

III. Step-by-Step Disposal Protocol

The proper disposal of 2-Fluorobenzonitrile-d4 is crucial and must be handled as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or mixed with regular waste streams.

Experimental Protocol for Waste Collection and Disposal:

• Waste Segregation:

  • Collect all waste containing 2-Fluorobenzonitrile-d4, including unused product, reaction byproducts, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), in a designated and clearly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Labeling:

  • Immediately label the hazardous waste container with "HAZARDOUS WASTE" and the full chemical name: "2-Fluorobenzonitrile-d4".

  • Include the approximate concentration and quantity of the waste.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool area, away from heat, sparks, and open flames.[3]

  • Ensure the storage area is secure and accessible only to authorized personnel.

• Disposal Request:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service to arrange for pickup and disposal.

  • Provide them with the complete chemical name and any other relevant information about the waste.

Protocol for Spill Neutralization and Cleanup:

In the event of a small spill, follow this procedure. For large spills, evacuate the area and immediately contact your EHS office.

• Restrict Access: Cordon off the affected area to prevent exposure.

• Ensure Ventilation: Work in a well-ventilated area or use a fume hood.

• Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, dry sand, or earth.[4]

• Collect the Material: Carefully scoop the absorbed material into a designated, labeled hazardous waste container.[4]

• Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[4]

• Dispose of Waste: The sealed container with the absorbed material and cleaning supplies must be disposed of through your institution's hazardous waste program.[3][4]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Fluorobenzonitrile-d4, ensuring all safety and regulatory steps are followed.

Caption: Disposal workflow for 2-Fluorobenzonitrile-d4.

References

• 1. 2-フルオロベンゾニトリル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.nl [fishersci.nl]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling 2-Fluorobenzonitrile-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate and essential guidance for the safe handling and disposal of 2-Fluorobenzonitrile-d4, a deuterated compound that requires careful management. Adherence to these procedures will minimize risks and ensure a secure working environment.

Hazard Identification and Personal Protective Equipment (PPE)

2-Fluorobenzonitrile-d4 and its non-deuterated analogues are classified as hazardous substances. The primary routes of exposure are inhalation, skin contact, and ingestion. Acute effects of exposure can include irritation to the skin, eyes, and respiratory system. It is harmful if swallowed or in contact with skin[1][2]. Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Body Part	Protective Equipment	Specifications
Hands	Chemical-resistant gloves	Nitrile gloves are a reliable choice, offering protection against a range of chemicals.[3][4][5] Always inspect gloves for integrity before use.[6]
Eyes	Safety glasses with side shields or goggles	Must conform to EN166 or NIOSH standards.[6]
Face	Face shield	Recommended when there is a risk of splashing.
Body	Laboratory coat	To protect skin and personal clothing from contamination.
Respiratory	Respirator with appropriate filter	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if ventilation is inadequate or if irritation is experienced.[1]

Safe Handling and Operational Plan

A systematic approach to handling 2-Fluorobenzonitrile-d4 is crucial to prevent exposure and contamination. The following workflow outlines the necessary steps from preparation to post-handling procedures.

Figure 1: Workflow for Safe Handling of 2-Fluorobenzonitrile-d4.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation:

  • Designate a well-ventilated area, preferably a chemical fume hood, for handling the compound.[6]

  • Ensure that an eyewash station and safety shower are readily accessible.[1]

  • Assemble all necessary PPE as detailed in Table 1.

  • Gather all required laboratory equipment and reagents.

• Handling:

  • Put on all required PPE before handling the chemical.

  • Conduct all manipulations of 2-Fluorobenzonitrile-d4 within the fume hood to minimize inhalation exposure.[6]

  • Avoid direct contact with skin and eyes.[6] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[1][7]

  • Keep the container tightly closed when not in use.[6]

• Post-Handling:

  • Decontaminate the work surface and any equipment used.

  • Segregate all waste materials contaminated with 2-Fluorobenzonitrile-d4.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for 2-Fluorobenzonitrile-d4

Waste Type	Disposal Procedure
Unused Product	Dispose of as hazardous waste through a licensed contractor. Do not dispose of down the drain.
Contaminated Materials (e.g., gloves, wipes)	Place in a sealed, labeled container for hazardous waste disposal.
Empty Containers	Triple rinse with a suitable solvent. The rinsate should be collected and treated as hazardous waste. Dispose of the container in accordance with local regulations.

Chemical waste generators must adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal. It is recommended to dispose of the contents and container at an approved waste disposal plant.[1][7][8]

References

• 1. fishersci.com [fishersci.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. Nitrile Gloves: Reliable Protection Against Chemicals and Pathogens - PPS Gloves [ppsgloves.com]
• 4. glovesnstuff.com [glovesnstuff.com]
• 5. Nitrile Gloves: Advancing PPE and Industrial Hand Safety | Industrial Solutions MEF [industrialsolution.ae]
• 6. Page loading... [wap.guidechem.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]